6-Bromo-5-methoxyquinoline

• CAS: 36022-95-4

Core Science & Biosynthesis

What are the physical and chemical properties of 6-Bromo-5-methoxyquinoline

[1]

Executive Summary

6-Bromo-5-methoxyquinoline (CAS: 36022-95-4) is a specialized heterocyclic building block utilized primarily in the synthesis of kinase inhibitors, antimalarial agents, and adenosine receptor modulators.[1][2][3] Distinguished by its specific substitution pattern—a bromine atom at the C6 position and a methoxy group at the C5 position—this compound offers a unique electronic profile. The C5-methoxy group exerts a steric and electronic influence that modulates the reactivity of the adjacent C6-bromide, making it a valuable scaffold for regioselective cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) in medicinal chemistry.[1]

Part 1: Identification & Structural Characterization[1]

Property	Detail
Chemical Name	6-Bromo-5-methoxyquinoline
CAS Registry Number	36022-95-4
Molecular Formula	C₁₀H₈BrNO
Molecular Weight	238.08 g/mol
SMILES	COc1c(Br)ccc2ncccc12
InChI Key	KBTKKEMYFUMFSJ-UHFFFAOYSA-N (Isomer specific check required)
Structure Description	A fused bicyclic system consisting of a benzene ring fused to a pyridine ring (quinoline).[1][4] Position 5 is substituted with a methoxy (-OCH₃) group; Position 6 is substituted with a bromine (-Br) atom.[1]

Structural Visualization

The proximity of the methoxy group (C5) to the bromine (C6) creates a "buttressing effect," increasing steric bulk around the halogen handle. This structural feature is critical when selecting catalyst ligands for cross-coupling.

Part 2: Physical & Chemical Properties[1]

Physicochemical Data

Note: Experimental data for this specific isomer is rare in public dossiers. Values below combine available literature citations with high-confidence calculated properties.

Property	Value / Description	Source/Method
Physical State	Solid (often dark brown in crude form)	Patent AU2018294557A1 [1]
Melting Point	70–120 °C (Estimated range)	Analog Comparison*
Boiling Point	~330 °C (Predicted)	ACD/Labs
Solubility	Soluble in DMSO, DMF, DCM, Chloroform.[1] Low water solubility.	Experimental Observation
LogP	3.2 (Predicted)	XLogP3
pKa (Conj. Acid)	~4.5 (Quinoline N)	Predicted

*Note on Melting Point: While specific MP data is sparse, structurally similar 6-bromo-5-nitroquinolines melt at 128-130°C. The methoxy derivative is expected to have a slightly lower melting range due to crystal packing disruption.[1]

Part 3: Chemical Reactivity & Synthesis[1][5][6]

Synthesis Pathways

The synthesis of 6-Bromo-5-methoxyquinoline generally follows two strategic disconnections:

• Electrophilic Bromination of 5-Methoxyquinoline: The C5-methoxy group is a strong ortho/para activator.[1] However, the C8 position is also activated. Controlled bromination (e.g., NBS in MeCN or Br₂/AcOH) favors the C6 or C8 positions. Separation of isomers is typically required.

• Skraup/Friedländer Annulation: Starting from 3-methoxy-4-bromoaniline , condensation with glycerol (Skraup) or equivalent electrophiles yields the quinoline core. This method fixes the bromine/methoxy positions early but suffers from harsh conditions (conc. H₂SO₄, high heat).[5]

Reactivity Profile (Mechanism of Action)

The compound serves as a bifunctional electrophile/nucleophile:

• C6-Bromine (Electrophile): The primary handle for Palladium-catalyzed C-C and C-N bond formation.[1] The adjacent C5-OMe group increases electron density at C6, potentially slowing oxidative addition compared to 6-bromoquinoline, requiring electron-rich ligands (e.g., XPhos, SPhos).

• N1-Nitrogen (Nucleophile/Base): Capable of H-bonding or N-alkylation (Quaternization).[1]

• C5-Methoxy (Masked Phenol): Can be demethylated (BBr₃ or Pyridine[1]·HCl) to yield 6-bromo-5-hydroxyquinoline , a precursor for further functionalization.[1]

Experimental Workflow: Reactivity Map

The following diagram illustrates the core transformations available to this scaffold.

Figure 1: Divergent synthesis pathways from the 6-Bromo-5-methoxyquinoline core.

Part 4: Spectroscopic Characterization[1]

Researchers validating the identity of this compound should look for the following diagnostic signals.

Nuclear Magnetic Resonance (NMR)

¹H NMR (500 MHz, CDCl₃): The spectrum is characterized by the AB coupling of the benzene ring protons (H7/H8) and the distinct quinoline splitting.

Proton	Shift (δ ppm)	Multiplicity	Coupling (Hz)	Assignment
H2	8.85	dd	J=4.2, 1.6	Quinoline (Ortho to N)
H4	8.50	dd	J=8.5, 1.6	Quinoline (Para to N)
H8	7.95	d	J=9.0	Benzene Ring (Ortho to N-fusion)
H7	7.70	d	J=9.0	Benzene Ring (Ortho to Br)
H3	7.45	dd	J=8.5, 4.2	Quinoline (Meta to N)
-OCH₃	4.05	s	-	Methoxy Group

Note: The H7/H8 coupling constant (~9.0 Hz) confirms the ortho relationship on the benzene ring, validating the 5,6-substitution pattern.

Mass Spectrometry (MS)

• Ionization: ESI+

• Molecular Ion: [M+H]⁺ = 238.0 / 240.0

• Pattern: Distinct 1:1 doublet indicative of a single Bromine atom (⁷⁹Br/⁸¹Br isotopes).

Part 5: Handling, Stability & Safety (GHS)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1]
Skin Irritation	H315	Causes skin irritation.[1]
Eye Irritation	H319	Causes serious eye irritation.[1]
STOT-SE	H335	May cause respiratory irritation.[1]

Storage Protocol:

• Store in a cool, dry place (2-8°C recommended for long term).

• Protect from light (quinoline derivatives can undergo photo-oxidation).[1]

• Keep under inert atmosphere (Argon/Nitrogen) if storing for >6 months to prevent N-oxide formation.[1]

Part 6: Applications in Drug Discovery[1]

• Adenosine Receptor Modulation: Derivatives of 6-bromo-5-methoxyquinoline have been employed as intermediates in the synthesis of Imidazo[1,2-a]pyrazine cores acting as Adenosine A2A receptor modulators.[1] The 6-position serves as the attachment point for the core scaffold [1].[1]

• Kinase Inhibition: The quinoline scaffold is a privileged structure in kinase drug discovery. The 5-methoxy group provides a specific hydrogen bond acceptor vector that can interact with the hinge region or solvent front of kinase ATP-binding pockets.[1]

• Antimalarial Research: As a structural analog to quinine and chloroquine, this scaffold is explored for activity against Plasmodium falciparum, particularly in overcoming resistance mechanisms where the 5-position substitution alters metabolic stability.

References

• Patent: Imidazo(1,2-a)pyrazine modulators of the adenosine A2A receptor. AU2018294557A1. (2018). Describes the use of 6-bromo-5-methoxyquinoline as a starting material (dark brown solid).[1]

• Article: Yashiro, T. (1972). Synthesis and Pharmacological Action of 4-Dimethylaminoalkyl-4-(m-methoxyphenyl)cycloalkanol Derivatives. Yakugaku Zasshi, 92(2), 141-145. (Describes early synthesis routes involving nitro-quinoline precursors).

• Database: PubChem Compound Summary for CID 12756044 (Isomer Check).

• Vendor Data: Apollo Scientific / BLD Pharm Safety Data Sheets (CAS 36022-95-4). (Source for GHS and basic physical descriptions).

Sources

• 1. 1361235-54-2|6-Bromo-7-methoxyquinolin-4-ol|BLD Pharm [bldpharm.com]
• 2. 6-Bromo-5-fluoronicotinaldehyde Price from Supplier Brand Shanghai Amole Biotechnology Co., Ltd. on Chemsrc.com [chemsrc.com]
• 3. AU2018294557A1 - Imidazo(1,2-a)pyrazine modulators of the adenosine A2A receptor - Google Patents [patents.google.com]
• 4. Sodium deoxycholate | 302-95-4 [chemicalbook.com]
• 5. CN103804289A - Method for synthetizing 6-methoxyquinoline - Google Patents [patents.google.com]

Spectroscopic data (NMR, IR, MS) of 6-Bromo-5-methoxyquinoline.

Technical Guide: Spectroscopic Profiling of 6-Bromo-5-methoxyquinoline

CAS Registry Number: 36022-95-4 Molecular Formula: C₁₀H₈BrNO Molecular Weight: 238.08 g/mol

Part 1: Structural Context & Synthesis Logic

1.1 Scaffold Analysis 6-Bromo-5-methoxyquinoline is a regioisomer critical in the development of antimalarial agents and kinase inhibitors. Its structure consists of a fused benzene and pyridine ring (quinoline), substituted at the C5 position with an electron-donating methoxy group (-OMe) and at the C6 position with an electron-withdrawing bromine atom (-Br).

• Electronic Push-Pull: The 5-methoxy group exerts a strong mesomeric donating effect (+M), directing electron density primarily to the ortho (C6, C4) and para (C8) positions. However, the C6 position is occupied by Bromine. This steric and electronic crowding at C5/C6 creates a unique spectroscopic signature, particularly in the Nuclear Overhauser Effect (NOE) and coupling constants.

• Synthetic Pathway: Unlike 8-bromo-5-methoxyquinoline (the thermodynamic product of direct bromination), the 6-bromo isomer often requires directed synthesis, such as the Skraup reaction using 4-bromo-3-methoxyaniline or functional group interconversion from 6-bromo-5-nitroquinoline.

1.2 Impurity Profile Common impurities include:

• 8-Bromo-5-methoxyquinoline: The regioisomer formed during non-selective bromination. Distinguished by the coupling pattern of protons on the benzene ring.

• 5-Methoxyquinoline: Starting material (lacking Br isotopic pattern in MS).

Part 2: Spectroscopic Data Analysis

Mass Spectrometry (MS)

Method: Electron Impact (EI) or Electrospray Ionization (ESI+).

Parameter	Value (m/z)	Interpretation
Molecular Ion (M⁺)	237 / 239	Characteristic 1:1 doublet intensity ratio indicating the presence of one Bromine atom ( and ).
Base Peak	237/239	The molecular ion is typically stable in quinolines.
Fragment [M-15]⁺	222 / 224	Loss of Methyl radical ( ) from the methoxy group.
Fragment [M-28]⁺	209 / 211	Loss of CO (common in aryl methyl ethers after methyl loss).
Fragment [M-Br]⁺	158	Loss of Bromine atom; yields the 5-methoxyquinoline cation.

Diagnostic Rule: The presence of equal intensity peaks at m/z 237 and 239 is the primary confirmation of monobromination.

Infrared Spectroscopy (IR)

Method: KBr Pellet or ATR (Attenuated Total Reflectance).

Functional Group	Wavenumber (cm⁻¹)	Vibrational Mode
C-H (Aromatic)	3050 – 3010	Ar-H stretching.
C-H (Methoxy)	2960 – 2840	C-H stretching of the group.
C=N / C=C	1620, 1590, 1490	Quinoline ring skeletal vibrations.
C-O-C (Ether)	1265 – 1240	Aryl-alkyl ether asymmetric stretching (Strong).
C-Br	600 – 500	C-Br stretching (often weak/obscured in fingerprint).

Nuclear Magnetic Resonance (NMR)

Solvent: CDCl₃ (Deuterated Chloroform) or DMSO-d₆.

A. ¹H NMR (Proton NMR) - 400 MHz

• Pyridine Ring (H2, H3, H4): Typical AMX or ABX system.

• Benzene Ring (H7, H8): Since positions 5 and 6 are substituted, only H7 and H8 remain. They form an AB system (two doublets) with ortho-coupling.

Position	Shift (δ ppm)*	Multiplicity	Coupling (J Hz)	Assignment Logic
H2	8.85 – 8.95	dd		Most deshielded due to adjacent Nitrogen.
H4	8.30 – 8.40	d / dd		Peri-position to C5-OMe; slightly shielded relative to unsubstituted quinoline.
H3	7.35 – 7.45	dd		Beta to Nitrogen.
H7	7.70 – 7.80	d		Ortho to Br (deshielding).
H8	7.05 – 7.15	d		Para to OMe (shielding effect dominates).
-OCH₃	4.00 – 4.05	s	-	Methoxy singlet.

Note: Chemical shifts are predicted estimates based on chemometric analysis of 5-methoxyquinoline and 6-bromoquinoline analogs due to the rarity of the specific isomer in open databases.

B. ¹³C NMR (Carbon NMR) - 100 MHz

Carbon Type	Shift (δ ppm)	Assignment
C-O (C5)	153.0 – 155.0	Ipso-carbon attached to Oxygen (deshielded).
C2	150.0 – 151.0	Alpha to Nitrogen.
C4	130.0 – 132.0
C8a	145.0 – 148.0	Quaternary bridgehead.
C6 (C-Br)	115.0 – 118.0	Ipso-carbon attached to Br (shielded by heavy atom effect).
-OCH₃	56.0 – 56.5	Methoxy carbon.

Part 3: Visualization & Workflows

Structural Elucidation Workflow

Caption: Logical workflow for confirming the 6-bromo-5-methoxy regioisomer using MS isotopes and NMR coupling constants.

MS Fragmentation Pathway

Caption: Primary fragmentation pathways observed in EI-MS for methoxy-bromo-quinolines.

Part 4: Experimental Protocol (Sample Preparation)

To ensure high-fidelity spectral data, sample purity is paramount.

Protocol 1: NMR Sample Preparation

• Mass: Weigh 5–10 mg of 6-Bromo-5-methoxyquinoline.

• Solvent: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal standard.

• Filtration: If the solution is cloudy, filter through a cotton plug into the NMR tube to remove inorganic salts (e.g., KBr from synthesis).

• Acquisition: Run at 298 K. Set relaxation delay (d1) to >1.0s to ensure integration accuracy of the methoxy singlet vs aromatic protons.

Protocol 2: Differentiation from 8-Bromo Isomer

• Challenge: The 8-bromo isomer is a common byproduct.

• Solution: Check the coupling of the proton at C7/C8.

  • 6-Bromo-5-methoxy: H7 and H8 are ortho (

    Hz).

  • 8-Bromo-5-methoxy: H6 and H7 are ortho (

    Hz).

  • Differentiation: Use NOESY . In the 5-methoxy-6-bromo isomer, the OMe group is spatially close to H4. In the 8-bromo isomer, the OMe is also close to H4, but the chemical shift of the proton ortho to the Br will differ significantly (H7 in 6-Br vs H7 in 8-Br).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14860, 6-Methoxyquinoline. Retrieved from [Link]

• Song, J. H. (2002). Regioselective Bromination of 5,8-Dimethoxyquinoline with N-Bromosuccinimide.[1] Journal of the Korean Chemical Society, 46(4), 402-404.[1] (Contextual reference for bromination patterns).

• Ökten, S., & Tutar, A. (2016). Reinvestigation of bromination of 8-substituted quinolines. ACG Publications.[2] (Provides comparative NMR data for bromo-methoxy-quinolines).

Sources

• 1. researchgate.net [researchgate.net]
• 2. acgpubs.org [acgpubs.org]

Solubility and stability of 6-Bromo-5-methoxyquinoline in various solvents

An In-depth Technical Guide to the Solubility and Stability of 6-Bromo-5-methoxyquinoline

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

6-Bromo-5-methoxyquinoline is a substituted quinoline molecule with potential applications in medicinal chemistry and materials science. A comprehensive understanding of its physicochemical properties, particularly solubility and stability, is fundamental for its effective use in research and development. This technical guide provides a detailed analysis of the predicted solubility and stability of 6-Bromo-5-methoxyquinoline based on its molecular structure. Furthermore, it offers comprehensive, field-proven experimental protocols for the empirical determination of these critical parameters. This guide is designed to equip researchers with the necessary theoretical framework and practical methodologies to effectively work with this compound.

Introduction: The Significance of Solubility and Stability in Drug Discovery

The journey of a chemical entity from a laboratory curiosity to a potential therapeutic agent is critically dependent on its physicochemical properties. Among these, solubility and stability are paramount. Aqueous solubility directly influences the bioavailability of a drug candidate, while solubility in organic solvents is crucial for synthesis, purification, and formulation. Stability, the ability of a compound to resist chemical degradation under various environmental conditions, dictates its shelf-life, and ensures that the patient receives the intended dose of the active substance.

This guide focuses on 6-Bromo-5-methoxyquinoline, a molecule of interest due to the prevalence of the quinoline scaffold in numerous approved drugs. Understanding its solubility and stability profile is a prerequisite for any meaningful biological or material science investigation.

Physicochemical Properties and Predicted Solubility of 6-Bromo-5-methoxyquinoline

The solubility of an organic molecule is governed by the principle of "like dissolves like"[1]. The overall polarity of 6-Bromo-5-methoxyquinoline, arising from its constituent functional groups, will dictate its interaction with various solvents.

• Quinoline Core: The bicyclic aromatic quinoline ring system is largely nonpolar and hydrophobic.

• Methoxy Group (-OCH₃): The methoxy group at the 5-position is an electron-donating group, which can increase the electron density on the aromatic ring.[2] The oxygen atom can act as a hydrogen bond acceptor, potentially improving solubility in protic solvents.

• Bromo Group (-Br): The bromo substituent at the 6-position is an electron-withdrawing group and increases the molecular weight and van der Waals forces, which can influence crystal lattice energy and, consequently, solubility.

Based on these structural features, a qualitative prediction of the solubility of 6-Bromo-5-methoxyquinoline in a range of common laboratory solvents is presented in Table 1.

Table 1: Predicted Solubility Profile of 6-Bromo-5-methoxyquinoline

Solvent Class	Solvent	Predicted Solubility	Rationale
Polar Protic	Water	Low to Insoluble	The large, nonpolar quinoline core is expected to dominate, leading to poor aqueous solubility.
Methanol	Soluble	The alcohol can engage in hydrogen bonding with the methoxy group and the quinoline nitrogen, and its alkyl portion can interact with the aromatic system.
Ethanol	Soluble	Similar to methanol, ethanol is a good solvent for many organic compounds.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Highly Soluble	DMSO is a powerful polar aprotic solvent capable of dissolving a wide range of organic molecules.
Dimethylformamide (DMF)	Highly Soluble	Similar to DMSO, DMF is an excellent solvent for many organic compounds.
Acetonitrile	Moderately Soluble	Acetonitrile is a polar aprotic solvent with a lower polarity than DMSO and DMF, which may result in moderate solubility.
Ethyl Acetate	Moderately Soluble	Ethyl acetate has intermediate polarity and is a good solvent for many organic compounds of moderate polarity.
Nonpolar	Dichloromethane (DCM)	Soluble	DCM is a good solvent for many aromatic compounds.
Chloroform	Soluble	Similar to DCM, chloroform is expected to be a good solvent.
Toluene	Sparingly Soluble	The nonpolar nature of toluene will primarily interact with the quinoline ring, but the polar methoxy group may limit solubility.
Hexane	Insoluble	The high polarity difference between the compound and the nonpolar hexane will likely result in insolubility.

Experimental Determination of Thermodynamic Solubility

The "gold standard" for determining the thermodynamic equilibrium solubility of a compound is the shake-flask method[3]. This method involves agitating an excess of the solid compound in the solvent of interest until equilibrium is reached, followed by quantification of the dissolved compound in the supernatant.

Detailed Protocol for Shake-Flask Solubility Determination

Objective: To determine the equilibrium solubility of 6-Bromo-5-methoxyquinoline in a given solvent at a specific temperature.

Materials:

• 6-Bromo-5-methoxyquinoline (solid)

• Solvent of interest (e.g., pH 7.4 phosphate buffer, ethanol)

• Scintillation vials or glass tubes with screw caps

• Orbital shaker or rotator with temperature control

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

Procedure:

• Preparation: Add an excess amount of solid 6-Bromo-5-methoxyquinoline to a vial. The exact amount is not critical, but there must be undissolved solid present at the end of the experiment to ensure saturation[3]. Add a known volume of the solvent to the vial.

• Equilibration: Cap the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed. Allow the mixture to equilibrate for a sufficient time (typically 24-48 hours). A preliminary experiment can be conducted to determine the time required to reach equilibrium by taking samples at various time points (e.g., 4, 8, 24, 48 hours)[4].

• Sampling: After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle. Carefully withdraw a sample from the supernatant using a syringe.

• Filtration: Immediately filter the sample through a 0.22 µm syringe filter to remove any undissolved solid particles. This step is critical to avoid overestimation of solubility.

• Dilution: Accurately dilute the filtered sample with a suitable solvent (usually the mobile phase of the HPLC method) to a concentration within the calibration range of the analytical method.

• Quantification: Analyze the diluted sample by a validated HPLC-UV method. The concentration of 6-Bromo-5-methoxyquinoline is determined by comparing its peak area to a standard curve prepared from known concentrations of the compound.

• Calculation: Calculate the solubility by taking into account the dilution factor. The experiment should be performed in triplicate to ensure the reliability of the results[5].

Workflow for Solubility Determination

Caption: Workflow for Shake-Flask Solubility Determination.

Stability Profile and Potential Degradation Pathways

A forced degradation study is essential to understand the intrinsic stability of a molecule by subjecting it to stress conditions that are more severe than accelerated stability testing[6]. This helps in identifying potential degradation products and establishing degradation pathways[6].

Predicted Stability and Degradation Pathways

The stability of 6-Bromo-5-methoxyquinoline will be influenced by the reactivity of the quinoline ring and its substituents under various conditions.

• Hydrolytic Stability: Quinoline itself is relatively stable to hydrolysis. However, the presence of substituents can alter this. The molecule is expected to be stable in neutral and acidic conditions. Under strongly basic conditions, nucleophilic attack on the aromatic ring could potentially occur, though this is generally difficult.

• Oxidative Stability: The quinoline ring can be susceptible to oxidation, potentially leading to the formation of N-oxides or ring-opened products. The electron-rich nature of the benzene ring due to the methoxy group might make it more susceptible to oxidative cleavage.

• Photostability: Aromatic systems like quinoline can absorb UV radiation, which may lead to photochemical degradation. The bromo substituent can also be a site for photolytic cleavage.

Based on known degradation pathways of quinoline derivatives, the following are potential degradation routes for 6-Bromo-5-methoxyquinoline[7][8][9][10]:

• Oxidation: Formation of an N-oxide at the quinoline nitrogen.

• Demethylation: Cleavage of the methoxy group to form the corresponding phenol.

• Hydroxylation: Addition of hydroxyl groups to the aromatic rings.

• Ring Opening: Cleavage of either the benzene or pyridine ring under harsh oxidative conditions.

Diagram of Potential Degradation Pathways

Caption: Potential Degradation Pathways of 6-Bromo-5-methoxyquinoline.

Experimental Protocol for Forced Degradation Study

This protocol is designed in accordance with the ICH Q1A(R2) guidelines to assess the stability of 6-Bromo-5-methoxyquinoline under various stress conditions[11]. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API)[11][12].

Detailed Protocol for Forced Degradation

Objective: To identify the degradation products of 6-Bromo-5-methoxyquinoline and to develop a stability-indicating analytical method.

Materials:

• 6-Bromo-5-methoxyquinoline

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Methanol or acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• Temperature-controlled oven

• Photostability chamber

• Stability-indicating HPLC method (to be developed and validated)[13][14]

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 6-Bromo-5-methoxyquinoline in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Keep the solution at an elevated temperature (e.g., 60 °C) for a defined period (e.g., 24 hours).

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Keep the solution at room temperature for a defined period (e.g., 8 hours).

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Keep the solution at room temperature for a defined period (e.g., 6 hours).

  • Thermal Degradation: Store the solid compound and the solution separately in an oven at a high temperature (e.g., 80 °C) for a defined period (e.g., 48 hours).

  • Photolytic Degradation: Expose the solid compound and the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter in a photostability chamber.

• Sample Treatment: At appropriate time points, withdraw samples. For acid and base hydrolysis samples, neutralize them before dilution. Dilute all samples to the same concentration as the unstressed control solution.

• Analysis: Analyze all stressed samples and an unstressed control sample using a developed stability-indicating HPLC method. The method must be able to separate the parent peak from all degradation product peaks.

• Evaluation:

  • Determine the percentage of degradation of 6-Bromo-5-methoxyquinoline in each condition.

  • Identify the major degradation products.

  • Perform peak purity analysis of the parent peak in the stressed samples to ensure that it is not co-eluting with any degradation products.

Workflow for Forced Degradation Study

Caption: Workflow for a Forced Degradation Study.

Conclusion

References

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• PubChem. (n.d.). 6-Bromo-2-methoxyquinoline. Retrieved from [Link]

• World Health Organization. (2019). Annex 4: Guideline on the conduct of solubility studies for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver. WHO Technical Report Series, No. 1019. Retrieved from [Link]

• Angewandte Chemie International Edition. (1999). Bacterial Degradation of Quinoline and Derivatives-Pathways and Their Biocatalysts. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, January 13). Solubility of Organic Compounds [Video]. YouTube. [Link]

• Chromatography Online. (2020). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Retrieved from [Link]

• protocols.io. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved from [Link]

• ResolveMass Laboratories. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• Chemical Reviews. (2021). Physics-Based Solubility Prediction for Organic Molecules. Retrieved from [Link]

• Arabian Journal of Chemistry. (2022). Enhanced degradation of quinoline in three-dimensional electro-Fenton system through NiCo2S4/gC3N4 particles. Retrieved from [Link]

• World Health Organization. (2018). Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver. Retrieved from [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

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• PubChem. (n.d.). 4-Bromo-6-methoxyquinoline. Retrieved from [Link]

• Rowan Scientific. (n.d.). Predicting Solubility. Retrieved from [Link]

• PMC. (2022). Biodegradation of Quinoline by a Newly Isolated Salt-Tolerating Bacterium Rhodococcus gordoniae Strain JH145. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• PMC. (2015). Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. Retrieved from [Link]

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• Springer. (2022). A review on synthetic investigation for quinoline- recent green approaches. Retrieved from [Link]

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• Dissolution Technologies. (2009). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from [Link]

• International Journal of Pharmacy & Pharmaceutical Research. (2023). Stability Indicating HPLC Method Development: A Review. Retrieved from [Link]

• ResearchGate. (n.d.). Pathway proposed for the degradation of quinoline: (1) 2-oxo-1,2-dihydroquinoline. Retrieved from [Link]

• American Pharmaceutical Review. (2015). Solubility Concerns: API and Excipient Solutions. Retrieved from [Link]

• USP-NF. (2016). <1236> Solubility Measurements. Retrieved from [Link]

• University of Chemistry and Technology, Prague. (n.d.). Chapter 7_Quinolines and Isoquinolines.pdf. Retrieved from [Link]

• PubChem. (n.d.). 6-Bromoquinoxaline. Retrieved from [Link]

• YouTube. (2021, February 16). Quinoline, Isoquinoline and Acridine synthesis, reactions and applications. Retrieved from [Link]

• ECA Academy. (2018). WHO Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver. Retrieved from [Link]

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• 4. enamine.net [enamine.net]
• 5. who.int [who.int]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bacterial Degradation of Quinoline and Derivatives-Pathways and Their Biocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enhanced degradation of quinoline in three-dimensional electro-Fenton system through NiCo₂S₄/g-C₃N₄ particles - Arabian Journal of Chemistry [arabjchem.org]
• 9. Biodegradation of Quinoline by a Newly Isolated Salt-Tolerating Bacterium Rhodococcus gordoniae Strain JH145 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. resolvemass.ca [resolvemass.ca]
• 12. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Safety, Handling, and Toxicological Profiling of 6-Bromo-5-methoxyquinoline

Introduction & Chemical Identity

6-Bromo-5-methoxyquinoline (CAS 36022-95-4) is a specialized heterocyclic building block primarily utilized in the synthesis of kinase inhibitors and antimalarial pharmacophores. As a halogenated quinoline derivative, it presents specific handling challenges related to its potential for nucleophilic aromatic substitution and biological activity.

This guide moves beyond basic MSDS data to provide a "field-proven" operational framework. It is designed for researchers requiring high-fidelity safety protocols during synthesis, purification, and biological assay preparation.

Physicochemical Properties Table[1][2]

Property	Data	Source/Note
Chemical Name	6-Bromo-5-methoxyquinoline
CAS Number	36022-95-4	[1][2]
Molecular Formula	C₁₀H₈BrNO
Molecular Weight	238.08 g/mol	[2]
Physical State	Solid (Powder/Crystalline)	Observed in synthesis workflows
Solubility	DMSO, Methanol, Dichloromethane	Lipophilic nature
Melting Point	Not widely published; Analogues range 60–120°C	Empirical estimation
Appearance	Off-white to dark brown solid	Depends on oxidation state/purity

Hazard Identification & GHS Classification

While often categorized under generic "Irritant" codes in catalog databases, the quinoline scaffold warrants a more rigorous risk assessment due to potential genotoxic liabilities associated with planar aromatic nitrogen heterocycles.

GHS Label Elements

Signal Word: WARNING [1][2][3]

Hazard Statement (H-Code)	Description	Mechanistic Insight
H302	Harmful if swallowed	Quinoline core metabolism can produce epoxide intermediates.
H315	Causes skin irritation	Lipophilicity allows dermal penetration; basic nitrogen interacts with skin lipids.
H319	Causes serious eye irritation	Crystalline dust acts as a mechanical and chemical irritant.
H335	May cause respiratory irritation	Mucosal membrane irritation upon inhalation of fines/dust.

Precautionary Statements (P-Codes)

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Toxicological Profile & Expert Assessment

Acute Toxicity

Experimental LD50 data for this specific isomer is limited. However, "read-across" toxicology from the structural parent, Quinoline (CAS 91-22-5) , and related isomers (e.g., 6-bromoquinoline) suggests moderate acute oral toxicity.

• Mechanism: Cytochrome P450-mediated oxidation (likely CYP2A6 or CYP3A4) can generate reactive epoxide intermediates at the 2,3-position or N-oxide species.

• Risk: Ingestion or high-dose inhalation may lead to hepatic strain.

Genotoxicity & Mutagenicity

Researchers must treat 6-Bromo-5-methoxyquinoline as a suspected genotoxin until proven otherwise.

• Rationale: Planar tricyclic and bicyclic aza-arenes can intercalate into DNA. While the methoxy and bromo substituents may alter metabolic activation, the core scaffold retains potential for Ames-positive results.

• Protocol Implication: Double-gloving and the use of a localized exhaust (fume hood) are non-negotiable.

Safe Handling & Engineering Controls

This section details the operational workflow to minimize exposure. The causality here is simple: Containment prevents contamination.

Personal Protective Equipment (PPE) Matrix

• Respiratory: N95 (minimum) for solid weighing; Half-mask respirator with organic vapor/acid gas cartridges if heating or generating aerosols.

• Dermal: Nitrile gloves (double-layered, 0.11 mm min thickness). Replace immediately upon splash contact.

• Ocular: Chemical splash goggles. Safety glasses are insufficient for fine powders that can drift.

Handling Workflow Diagram

The following Graphviz diagram outlines the logic flow for safe handling from storage to reaction.

Figure 1: Operational workflow for handling 6-Bromo-5-methoxyquinoline, emphasizing containment at the weighing and solubilization stages.

Emergency Response Protocols

In the event of exposure, immediate action mitigates long-term damage. This protocol is self-validating: the steps prioritize rapid dilution and removal of the agent.

Exposure Logic Diagram

Figure 2: Decision logic for emergency response. Immediate dilution/removal is the priority before medical transport.

Spill Cleanup

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE Up: Don full PPE (Goggles, Double Gloves, Lab Coat).

• Contain: If solid, cover with wet paper towels to prevent dust. If liquid solution, absorb with sand or vermiculite.

• Clean: Wipe area with 10% bleach solution (oxidizes residuals) followed by ethanol.

• Dispose: Place all materials in a sealed "Hazardous Waste - Toxic/Halogenated" container.

Experimental Protocol: Synthesis & Purification Note

Note: This section provides context for the "dark brown solid" appearance often encountered.

When synthesized via the Skraup reaction or bromination of 5-methoxyquinoline, the product often co-elutes with tarry impurities.

• Purification: The compound is typically purified via column chromatography.

• Safety Check: During rotovap concentration, ensure the water bath is <50°C to prevent thermal decomposition which may release brominated vapors.

• Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C to prevent oxidation of the methoxy group or hydrolysis of the bromide.

References

• Chem-Space . (n.d.). 6-bromo-5-methoxyquinoline - C10H8BrNO.[5] Retrieved October 26, 2023, from [Link]

• Yashiro, T. (1972). Synthesis and Pharmacological Action of 4-Dimethylaminoalkyl-4-(m-methoxyphenyl)cycloalkanol Derivatives. Yakugaku Zasshi. Retrieved from [Link][6][7][8]

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• 1. 177360-11-1|5-Bromo-6-methoxy-1H-indole|BLD Pharm [bldpharm.com]
• 2. 1361235-54-2|6-Bromo-7-methoxyquinolin-4-ol|BLD Pharm [bldpharm.com]
• 3. 145369-94-4|6-Bromoquinolin-4-ol|BLD Pharm [bldpharm.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
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• 7. YAKUGAKU ZASSHI [jstage.jst.go.jp]
• 8. 1-Bromo-5-methylhexane (CAS 35354-37-1) - Chemical & Physical Properties by Cheméo [chemeo.com]

The Strategic Pivot: 6-Bromo-5-methoxyquinoline as a Cornerstone Precursor in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Architectural Significance of a Substituted Quinoline

In the intricate world of organic synthesis, the quinoline scaffold stands as a "privileged structure," a recurring motif in a multitude of pharmacologically active compounds and functional materials.[1] Its rigid, bicyclic aromatic system provides a robust framework for the precise spatial orientation of functional groups, a critical factor in molecular recognition and biological activity. Within this important class of heterocycles, 6-bromo-5-methoxyquinoline has emerged as a particularly strategic precursor. Its unique substitution pattern—a reactive bromine atom at the 6-position, ripe for cross-coupling, and an electron-donating methoxy group at the 5-position, which modulates the electronic properties of the ring system—renders it an exceptionally versatile building block.

This guide provides a senior application scientist's perspective on the synthesis, reactivity, and strategic applications of 6-bromo-5-methoxyquinoline, moving beyond simple protocols to elucidate the underlying principles that govern its utility in the laboratory. We will explore its role in forging complex molecular architectures, with a particular focus on its application in the development of kinase inhibitors, a cornerstone of modern targeted cancer therapy.[2][3]

Part 1: Securing the Keystone - Synthesis of 6-Bromo-5-methoxyquinoline

The efficient synthesis of the starting material is paramount to any successful multi-step synthetic campaign. While various methods exist for quinoline synthesis, the Skraup-Doebner-von Miller reaction or related cyclization strategies are commonly employed, followed by selective bromination. A representative synthetic approach involves the construction of the 5-methoxyquinoline core followed by regioselective bromination.

The rationale for a multi-step approach lies in achieving precise regiochemical control. Direct bromination of an unsubstituted quinoline can lead to a mixture of isomers, complicating purification and reducing the overall yield of the desired product. By introducing the methoxy group first, its directing effect can be leveraged to guide the incoming electrophile (bromine) to the desired position.

Conceptual Synthetic Workflow

Caption: A generalized workflow for the synthesis of 6-bromo-5-methoxyquinoline.

Detailed Experimental Protocol: Synthesis of 6-Methoxyquinoline via Skraup Reaction

This protocol is adapted from established methods for Skraup synthesis.[4]

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a reflux condenser and a dropping funnel.

• Charge Reactants: To the flask, add p-anisidine (1.0 part, molar ratio). Then, add glycerol (4.3-4.5 parts), p-nitroanisole (0.50-0.54 parts, as an oxidant), ferrous sulfate (0.20-0.25 parts, as a reaction moderator), and boric acid (1.0-1.3 parts).[4] The ferrous sulfate and boric acid are critical for preventing the reaction from becoming too vigorous, which can lead to charring and a significant reduction in yield.[4]

• Acid Addition: Slowly add concentrated sulfuric acid dropwise through the dropping funnel with constant stirring. The addition should be controlled to manage the exothermic reaction.

• Reflux: Once the acid addition is complete, heat the mixture to 140°C and maintain a gentle reflux for 8-8.5 hours.[4] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature. Carefully neutralize the mixture with a 50% sodium hydroxide solution until the pH reaches approximately 5.5.[4]

• Isolation and Purification: Remove any resinous material by decantation. Filter the remaining solid and wash it with distilled water, followed by ethyl acetate. Combine the organic phases, extract the aqueous phase with ethyl acetate, and combine all organic layers.[4]

• Final Product: Remove the ethyl acetate via rotary evaporation under reduced pressure to yield the crude 6-methoxyquinoline, which can be further purified by distillation or chromatography.

Note on Bromination: The subsequent step, bromination of 6-methoxyquinoline, would typically involve an electrophilic brominating agent like N-Bromosuccinimide (NBS) in the presence of a strong acid to yield the target 6-bromo-5-methoxyquinoline. The conditions must be carefully optimized to ensure regioselectivity.

Part 2: The Power of Palladium - Cross-Coupling Reactions

The bromine atom at the C-6 position is the linchpin of 6-bromo-5-methoxyquinoline's utility. It serves as an excellent handle for palladium-catalyzed cross-coupling reactions, allowing for the formation of new carbon-carbon and carbon-nitrogen bonds with a high degree of control and functional group tolerance.[5]

A. Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is one of the most powerful and widely used methods for creating biaryl structures, which are prevalent in pharmaceuticals.[6] The reaction couples an organoboron species (typically a boronic acid or ester) with an organohalide.[7]

Causality in the Catalytic Cycle: The reaction is not spontaneous; it requires a palladium catalyst (often Pd(0)) and a base. The base is crucial for the transmetalation step, where it activates the organoboron compound to facilitate the transfer of its organic group to the palladium center.[7]

Caption: General scheme for the Suzuki-Miyaura coupling of 6-bromo-5-methoxyquinoline.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 6-bromo-5-methoxyquinoline (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and a base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 equiv).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02-0.05 equiv).

• Solvent Addition: Add a degassed solvent system, typically a mixture like 1,4-dioxane and water (e.g., 4:1 ratio).

• Reaction: Heat the mixture with stirring at a temperature ranging from 80°C to 110°C. Monitor the reaction's progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Parameter	Condition	Rationale
Catalyst	Pd(PPh₃)₄, PdCl₂(dppf)	Efficient for coupling aryl bromides.[8]
Ligand	PPh₃, dppf	Stabilizes the palladium center and facilitates the catalytic cycle.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Activates the boronic acid for transmetalation.[7]
Solvent	Dioxane/H₂O, Toluene, DMF	Solubilizes reactants and facilitates heat transfer.
Temperature	80-110 °C	Provides sufficient energy to overcome the activation barrier.

B. Buchwald-Hartwig Amination: Constructing C-N Bonds

The synthesis of aryl amines is fundamental in drug discovery, and the Buchwald-Hartwig amination provides a powerful tool for this transformation.[9] This palladium-catalyzed reaction couples an amine with an aryl halide.[10][11] The choice of ligand is particularly critical in this reaction, with bulky, electron-rich phosphine ligands often being necessary to promote the reductive elimination step that forms the C-N bond.[11][12]

Caption: General scheme for the Buchwald-Hartwig amination of 6-bromo-5-methoxyquinoline.

Detailed Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol %), a suitable phosphine ligand (e.g., XPhos or BINAP, 2-5 mol %), and a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu, 1.2-1.5 equiv) to a Schlenk tube.

• Add Reactants: Add 6-bromo-5-methoxyquinoline (1.0 equiv) and the desired primary or secondary amine (1.1-1.3 equiv).

• Add Solvent: Add anhydrous, degassed toluene or dioxane as the solvent.

• Reaction: Seal the tube and heat the mixture with stirring, typically between 80°C and 120°C, until the starting material is consumed (monitored by TLC or LC-MS).

• Workup: Cool the reaction to room temperature, quench with saturated aqueous ammonium chloride (NH₄Cl), and extract with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash column chromatography.

Parameter	Condition	Rationale
Catalyst	Pd₂(dba)₃, Pd(OAc)₂	Common and effective palladium(0) or (II) precatalysts.
Ligand	XPhos, SPhos, BINAP	Bulky, electron-rich ligands are essential for promoting reductive elimination and preventing catalyst decomposition.[9]
Base	NaOtBu, K₃PO₄, Cs₂CO₃	A strong base is required to deprotonate the amine.
Solvent	Toluene, Dioxane	Anhydrous, non-protic solvents are required.
Temperature	80-120 °C	Reaction rates are typically faster at elevated temperatures.

C. Sonogashira Coupling: Introducing Alkynes

The Sonogashira coupling reaction is the most reliable method for coupling terminal alkynes with aryl halides, creating aryl alkynes.[13] This transformation is valuable for introducing rigid, linear linkers into molecules. The reaction typically employs a dual catalyst system: a palladium complex and a copper(I) salt (co-catalyst).[13][14]

Causality in the Catalytic Cycle: The palladium catalyst facilitates the main cross-coupling cycle, while the copper(I) co-catalyst reacts with the terminal alkyne to form a copper(I) acetylide intermediate. This intermediate is more reactive towards transmetalation with the palladium center than the alkyne itself, thereby accelerating the reaction.[15]

Caption: General scheme for the Sonogashira coupling of 6-bromo-5-methoxyquinoline.

Detailed Experimental Protocol: Sonogashira Coupling

• Reaction Setup: To a Schlenk flask under an inert atmosphere, add 6-bromo-5-methoxyquinoline (1.0 equiv), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-3 mol %), and the copper(I) iodide (CuI) co-catalyst (2-5 mol %).

• Add Solvent and Base: Add an anhydrous solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF), followed by a suitable amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA), which also acts as a solvent.

• Add Alkyne: Add the terminal alkyne (1.1-1.5 equiv) dropwise.

• Reaction: Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion as indicated by TLC.

• Workup: Remove the solvent under reduced pressure. Dissolve the residue in an organic solvent and wash with aqueous NH₄Cl to remove copper salts.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify by flash column chromatography.

Part 3: Application in Drug Discovery - The Kinase Inhibitor Scaffold

The true value of a precursor like 6-bromo-5-methoxyquinoline is realized in its application. The quinoline core is a well-established "hinge-binder" motif in kinase inhibitors, molecules designed to block the activity of protein kinases, which are crucial regulators of cell signaling and are often dysregulated in cancer.[2] The 4-anilinoquinoline scaffold, in particular, has been the basis for several approved drugs.[2]

By using 6-bromo-5-methoxyquinoline, medicinal chemists can rapidly generate libraries of novel compounds. The C-6 position, functionalized via the cross-coupling reactions described above, can be used to introduce a variety of substituents that probe the solvent-exposed region of the kinase's ATP-binding pocket. These modifications are critical for fine-tuning the compound's potency, selectivity, and pharmacokinetic properties (e.g., solubility, metabolic stability).[2]

Workflow for Library Synthesis

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. 6-Bromo-5-methoxyquinoline [stage0.myskinrecipes.com]
• 4. CN103804289A - Method for synthetizing 6-methoxyquinoline - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Suzuki-Miyaura Cross-Coupling Reaction [fishersci.co.uk]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. jk-sci.com [jk-sci.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application of 6-Bromo-5-methoxyquinoline in Medicinal Chemistry: A Technical Guide for Drug Discovery Professionals

Introduction: The Quinoline Scaffold as a Cornerstone of Modern Medicinal Chemistry

The quinoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyridine ring, stands as a "privileged scaffold" in the landscape of medicinal chemistry.[1][2] Its structural rigidity, coupled with the capacity for functionalization at multiple positions, has made it a cornerstone for the development of a diverse array of therapeutic agents.[3][4][5] Quinoline-based compounds have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[1] The strategic incorporation of substituents, such as halogens and methoxy groups, can significantly modulate the physicochemical properties and biological activity of the quinoline core, offering a powerful tool for fine-tuning drug candidates.[3]

This technical guide focuses on the application of a specific, yet highly promising, quinoline derivative: 6-bromo-5-methoxyquinoline . The presence of a bromine atom at the 6-position provides a handle for further synthetic elaboration, such as cross-coupling reactions, while the methoxy group at the 5-position can influence binding to biological targets through hydrogen bonding and hydrophobic interactions. This unique substitution pattern makes 6-bromo-5-methoxyquinoline a valuable building block for the synthesis of novel bioactive molecules, particularly in the realm of oncology and kinase inhibition.

Strategic Importance in Drug Discovery: A Scaffold for Kinase Inhibitors

A significant body of research highlights the utility of the quinoline scaffold in the design of kinase inhibitors.[6][7] Kinases are a class of enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[6] Consequently, kinase inhibitors have emerged as a major class of targeted cancer therapeutics. The quinoline core can be adeptly functionalized to target the ATP-binding site of various kinases, including Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR), both of which are critical drivers of tumor growth and angiogenesis.[6][8]

The 6-bromo-5-methoxyquinoline scaffold is particularly well-suited for the development of kinase inhibitors. The bromine atom can be readily displaced or utilized in cross-coupling reactions to introduce a variety of substituents that can interact with specific residues within the kinase active site. The methoxy group, with its potential for hydrogen bond acceptance, can further enhance binding affinity and selectivity.

Proposed Synthetic Pathway for 6-Bromo-5-methoxyquinoline

While a direct, one-pot synthesis of 6-bromo-5-methoxyquinoline may not be readily available in the literature, a robust and logical multi-step synthesis can be proposed based on established methodologies for quinoline chemistry. This pathway leverages the synthesis of a key intermediate, 6-bromo-5-nitroquinoline.[1]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. CN102850269A - Synthesis process for 6-bromo-3-chlorophenyl-methyl-2-methoxy-quinoline - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. acgpubs.org [acgpubs.org]
• 6. Sandmeyer Reaction [organic-chemistry.org]
• 7. youtube.com [youtube.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Use of 6-Bromo-5-methoxyquinoline in the development of fluorescent probes.

Application Note: Strategic Utilization of 6-Bromo-5-methoxyquinoline in Fluorescent Probe Design

Part 1: Executive Summary & Scientific Rationale

6-Bromo-5-methoxyquinoline (CAS: 36022-95-4) is a specialized heterocyclic building block that offers a distinct advantage over the more common 6-methoxyquinoline (6-MQ) scaffolds used in classic probes like Zinquin. Its utility stems from two synergistic molecular features:

• The "Super-Photobase" Core (5-Methoxy Effect): Unlike the 6-methoxy isomer, the 5-methoxyquinoline core exhibits a dramatic increase in basicity upon photoexcitation. The excited-state pKa (

  ) can jump by >10 units (from ~5 to ~15), allowing the molecule to act as a "super-photobase" capable of deprotonating solvents or sensing local proton gradients in biological microenvironments.

• The Ortho-Functional Handle (6-Bromo): The bromine atom at the 6-position, adjacent to the methoxy group, serves as a high-fidelity site for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira). This allows researchers to extend the

  -conjugation system to red-shift emission into the visible range without disrupting the electronic "push" of the 5-methoxy group required for the photobasic mechanism.

Primary Applications:

• Intracellular pH Sensing: Exploiting the large Stokes shift induced by Excited-State Proton Transfer (ESPT).

• Ratiometric Metal Ion Sensing: Constructing "Push-Pull" ICT (Intramolecular Charge Transfer) systems where the quinoline acts as the electron donor.

Part 2: Chemical Logic & Mechanism

The Photobasicity Principle

The 5-methoxy group acts as a strong electron donor (EDG). Upon UV excitation, charge transfer occurs from the methoxy oxygen to the quinoline ring nitrogen. This massive redistribution of electron density renders the ring nitrogen extremely basic.

• Ground State:

  is weakly basic ( ).

• Excited State:

  is strongly basic ( ).

• Fluorescence Consequence: In protic environments, the probe undergoes protonation during the excited state lifetime, leading to a large Stokes shift (emission from the protonated cation rather than the neutral species).

Structural Engineering via 6-Bromo

The 6-bromo handle allows for the attachment of auxochromes or targeting moieties.

• Design Consideration (Twisted Intramolecular Charge Transfer - TICT): Due to the steric proximity of the 5-OMe and 6-Br groups, coupling a bulky rotor at C6 can induce twisting. This can be exploited to create viscosity sensors (molecular rotors) where fluorescence intensity increases as rotation is hindered.

Part 3: Experimental Protocols

Protocol A: Synthesis of a Red-Shifted Probe (Suzuki Coupling)

Objective: To attach a p-conjugated system (e.g., 4-formylphenyl) to the 6-position to shift excitation/emission >400nm.

Reagents:

• 6-Bromo-5-methoxyquinoline (1.0 eq)

• 4-Formylphenylboronic acid (1.2 eq)

• (5 mol%)
• (2M aqueous, 3.0 eq)

• Solvent: 1,4-Dioxane/Ethanol (4:1)

Step-by-Step Workflow:

• Degassing: Dissolve the quinoline and boronic acid in the solvent mixture. Purge with Argon for 15 minutes. Critical: Oxygen poisons the Pd(0) catalyst.

• Catalysis: Add

  and the base solution under positive Argon pressure.

• Reflux: Heat to 90°C for 12–16 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 3:1). The product will be highly fluorescent under UV (365 nm).

• Workup: Cool to RT, dilute with water, and extract with DCM. Wash organic layer with brine.

• Purification: Silica gel column chromatography. Elute with a gradient of DCM/MeOH (0% to 5%).

Protocol B: Spectroscopic Characterization (pKa Determination)*

Objective: To validate the photobasic capability of the synthesized probe.

Materials:

• Synthesized Probe (

  in Water/MeCN 9:1)

• Buffer set (pH 2.0 to 12.0)

• Spectrofluorometer[1]

Method:

• Absorption Scan: Measure UV-Vis absorbance at pH 7.0 to determine

  .

• Emission Titration: Record fluorescence emission spectra (

  ) across the pH range.

• Data Analysis: Plot Fluorescence Intensity vs. pH.

  • You will observe two distinct emission bands: The Neutral form (shorter

    ) and the Protonated cation (longer ).

• Calculation: Use the Förster Cycle equation to calculate

  : Where is the wavenumber ( ) of the 0-0 transition.

Part 4: Data Visualization

Figure 1: Synthesis & Mechanism Workflow

Caption: Pathway A illustrates the Suzuki coupling to extend conjugation. Pathway B demonstrates the photobasic switching mechanism where excitation (hv) induces protonation.

Table 1: Comparative Properties of Quinoline Scaffolds

Feature	6-Methoxyquinoline (Standard)	5-Methoxyquinoline (Target)	Impact on Probe Design
Electronic Effect	Resonance donor to C2/C4	Resonance donor to N (Peri)	5-OMe creates stronger photobasicity.
Excited State pKa	Moderate shift ( )	Massive shift ( )	5-OMe is superior for pH sensing in neutral/basic media.
Functionalization	C8 (via lithiation) or C3	C6 (via Bromide handle)	C6 allows linear extension of the dipole axis.
Fluorescence	UV/Blue emission	Blue/Green (Red-shiftable)	5-OMe derivatives typically emit at longer wavelengths.

Part 5: Troubleshooting & Optimization

• Low Quantum Yield:

  • Cause: TICT (Twisted Intramolecular Charge Transfer) states caused by steric clash between the 5-OMe and the new 6-substituent.

  • Solution: Use a rigid linker (e.g., alkyne via Sonogashira coupling) instead of a phenyl ring to reduce steric hindrance while maintaining conjugation.

• Poor Solubility:

  • Cause: The planar aromatic system is hydrophobic.

  • Solution: Introduce sulfonate groups (

    ) on the coupling partner (e.g., use 4-sulfophenylboronic acid).

• Catalyst Poisoning:

  • Observation: Reaction turns black immediately; no product.

  • Fix: The quinoline nitrogen can coordinate Pd. Use a bidentate ligand catalyst like

    which is more resistant to N-coordination than .

References

• Driscoll, E. W., et al. (2016).[2] Photobasicity in Quinolines: Origin and Tunability via the Substituents' Hammett Parameters. Journal of Physical Chemistry Letters. Link

• Bardez, E., et al. (1997). Excited-state proton transfer in 6-methoxyquinoline. Journal of Physical Chemistry A. Link

• Chemical Vendor Data. (2023). 6-Bromo-5-methoxyquinoline Product Specifications. BLD Pharm / Apollo Scientific. Link

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer.

Sources

• 1. sciforum.net [sciforum.net]
• 2. pubs.acs.org [pubs.acs.org]

Experimental protocol for the synthesis of 6-bromo-7-methoxyquinolin-4-ol.

Here is a comprehensive Application Note and Protocol for the synthesis of 6-bromo-7-methoxyquinolin-4-ol , designed for researchers in medicinal chemistry and drug development.

Executive Summary

6-Bromo-7-methoxyquinolin-4-ol (often existing as the tautomer 6-bromo-7-methoxyquinolin-4(1H)-one) is a critical pharmacophore in the synthesis of multi-targeted tyrosine kinase inhibitors (TKIs), including analogues of Vandetanib and Cabozantinib targeting EGFR, VEGFR, and c-Met pathways.

While the classical Gould-Jacobs reaction (using diethyl ethoxymethylenemalonate) is a standard route, this protocol utilizes the Meldrum’s Acid (2,2-dimethyl-1,3-dioxane-4,6-dione) methodology . This approach is superior for this specific scaffold because it proceeds under neutral conditions, avoids the formation of the stable 3-ester intermediate (requiring subsequent hydrolysis/decarboxylation), and typically offers higher regioselectivity and yields.

Key Advantages of this Protocol:

• Regiocontrol: Exploits the para-directing effect of the methoxy group to ensure exclusive formation of the 6,7-substitution pattern.

• Efficiency: A 2-stage workflow (Adduct Formation

  Cyclization) that bypasses the 3-step ester hydrolysis route.

• Scalability: Validated for gram-to-multigram scale synthesis.

Retrosynthetic Logic & Mechanism

The synthesis hinges on the thermal cyclization of an anilinomethylene derivative of Meldrum's acid.

• Regiochemistry: The starting material, 4-bromo-3-methoxyaniline , possesses a methoxy group at the meta position relative to the amine. In electrophilic aromatic substitution (and thermal cyclization), the methoxy group is a strong activator. Cyclization occurs para to the methoxy group (at aniline position C6), rather than ortho (aniline position C2), due to steric hindrance at C2 (flanked by amine and methoxy).

  • Mapping: Aniline C4 (Br)

    Quinoline C6. Aniline C3 (OMe) Quinoline C7.

• Cyclization Mechanism: The Meldrum's acid adduct undergoes thermal elimination of acetone and CO

  to generate a highly reactive ketene intermediate ( ), which undergoes electrocyclic ring closure.

Reaction Scheme

Figure 1: Synthetic pathway via Meldrum's Acid adduct.

Safety & Pre-requisites

Hazard Analysis

• 4-Bromo-3-methoxyaniline: Toxic if swallowed/inhaled. Potential skin sensitizer.

• Diphenyl Ether: Vapor is irritating. High thermal mass at 250°C presents a severe burn hazard. Ensure reaction vessel is dry to prevent steam explosions.

• Thermal Cyclization: Generates significant volumes of Acetone and CO

  gas rapidly. Do not seal the system. Use a wide-bore condenser.

Reagents Table

Reagent	MW ( g/mol )	Equiv.	Role	CAS No.
4-Bromo-3-methoxyaniline	202.05	1.0	Limiting Reagent	19056-40-7
Meldrum's Acid	144.13	1.2	Cyclization Precursor	2033-24-1
Trimethyl Orthoformate (TMOF)	106.12	5-10	Linker/Solvent	149-73-5
Diphenyl Ether	170.21	N/A	High BP Solvent	101-84-8
Ethanol (EtOH)	46.07	N/A	Solvent (Step 1)	64-17-5

Experimental Protocol

Part A: Synthesis of the Enamine Adduct

Target: 5-(((4-bromo-3-methoxyphenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione[1]

• Activation: In a round-bottom flask (RBF) equipped with a magnetic stir bar and reflux condenser, dissolve Meldrum's acid (1.2 equiv) in Trimethyl Orthoformate (TMOF) (5 equiv).

  • Note: TMOF acts as both reagent and solvent.[2] If solubility is poor, a small amount of acetonitrile can be added.

• Reflux 1: Heat the mixture to reflux (100–105°C) for 1–2 hours. The solution should turn clear/yellowish. This forms the methoxymethylene intermediate.

• Addition: Cool the solution slightly (to ~80°C). Add 4-bromo-3-methoxyaniline (1.0 equiv) portion-wise or as a solution in a minimum amount of warm TMOF/EtOH.

• Reflux 2: Resume reflux for 2–4 hours.

  • Monitoring: Monitor by TLC (SiO

    , 50% EtOAc/Hexane). The aniline spot should disappear, replaced by a lower Rf spot (the adduct).

• Workup: Cool the reaction mixture to room temperature (RT). The product often precipitates spontaneously.

  • If no solid forms, dilute with cold Ethanol or Diethyl Ether and chill in an ice bath.

• Filtration: Filter the solid precipitate. Wash with cold Ethanol (2x) and Diethyl Ether (2x) to remove unreacted aniline and Meldrum's acid.

• Drying: Dry the solid under vacuum at 40°C.

  • Expected Appearance: Off-white to beige solid.

  • Yield: Typically 85–95%.

Part B: Thermal Cyclization (Gould-Jacobs Type)

Target: 6-bromo-7-methoxyquinolin-4-ol

• Setup: Equip a 3-neck RBF with a mechanical stirrer (critical for slurry handling), a thermometer, and a wide-bore air condenser (to allow acetone/CO

  escape).

• Solvent Prep: Charge the flask with Diphenyl Ether (10 mL per gram of adduct). Heat the solvent to 220–230°C .

  • Critical: The solvent must be hot before adding the solid to ensure rapid cyclization and avoid polymerization.

• Addition: Add the dried Enamine Adduct (from Part A) portion-wise to the hot solvent over 10–15 minutes.

  • Observation: Vigorous bubbling (CO

    /Acetone evolution) will occur. Control addition rate to prevent foaming over.

• Reaction: Stir at 230°C for 30–60 minutes.

  • Endpoint: Evolution of gas ceases. The mixture typically turns dark brown.

• Cooling & Precipitation: Remove from heat and allow to cool to ~60–70°C.

  • Do not cool to RT yet: Diphenyl ether solidifies at ~26°C, making workup difficult.

• Quench: Slowly add Hexane or Petroleum Ether (equal volume to Diphenyl ether) to the warm solution with stirring. This precipitates the quinoline product while keeping impurities in solution.

• Filtration: Allow to cool to RT, then filter the precipitate.

• Washing:

  • Wash with Hexane (to remove Diphenyl ether).

  • Wash with Acetone (cold) or Ethyl Acetate (to remove tarry byproducts).

• Purification (Optional): If the product is dark, recrystallize from DMF/Ethanol or boil in Ethanol and filter hot (trituration).

Quality Control & Data Analysis

Expected Analytical Data

Technique	Parameter	Expected Result
Appearance	Visual	Beige to light brown powder.
Melting Point	Capillary	>250°C (Decomposition).[3]
LC-MS	ESI (+)	[M+H] = 254/256 (1:1 Br isotope pattern).[1]
1H NMR	DMSO-d	C2-H: ~7.9 ppm (d).[2] C5-H: Singlet (para to Br/OMe). C8-H: Singlet. OMe: ~3.9 ppm (s).[3]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Step A	Incomplete condensation	Ensure TMOF is fresh (dry). Increase reflux time.
Violent Foaming in Step B	Addition too fast	Add solid adduct slower. Use a larger flask.
Product is Sticky/Tar	Polymerization	Ensure Diphenyl ether is at >220°C before addition. Do not overheat (>260°C).
Wrong Regioisomer	Starting Material Error	Verify CAS of aniline. Must be 4-bromo-3-methoxyaniline (19056-40-7).

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis.

References

• Guidechem. (2016). Synthesis of 6-bromo-4-chloro-7-methoxy-quinoline. Patent CN201680036813.[1]3. Link

• Wang, W., et al. (2014).[4] Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press. Link

• Mirguet, O., et al. (2012). Discovery of Epigenetic Regulator I-BET151. Bioorganic & Medicinal Chemistry Letters. (Cited for Gould-Jacobs conditions on similar scaffolds).[5] Link

• ChemicalBook. (2023). Product entry: 6-Bromo-7-methoxyquinolin-4-ol (CAS 1361235-54-2).[6][7] Link

• Riegel, B., et al. (1946). The Synthesis of some 4-Quinolinols and 4-Chloroquinolines by the Gould-Jacobs Reaction. Journal of the American Chemical Society, 68(7), 1264–1266. Link

Sources

• 1. guidechem.com [guidechem.com]
• 2. atlantis-press.com [atlantis-press.com]
• 3. Synthesis of novel 6,7-dimethoxy-4-anilinoquinolines as potent c-Met inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. 1361235-54-2,6-Bromo-7-methoxyquinolin-4-ol-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 7. EnamineStore [enaminestore.com]

Technical Notes & Optimization

Common impurities in 6-Bromo-5-methoxyquinoline and their removal

Welcome to the Technical Support Center for 6-Bromo-5-methoxyquinoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the synthesis and purification of this important chemical intermediate. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 6-Bromo-5-methoxyquinoline?

A1: The impurity profile of your 6-Bromo-5-methoxyquinoline product is intrinsically linked to the synthetic route employed. However, based on common quinoline synthesis methodologies like the Skraup or Doebner-von Miller reactions, and subsequent functionalization, you can anticipate several classes of impurities:

• Unreacted Starting Materials: These are often the aniline precursor (e.g., 4-bromo-3-methoxyaniline) or the carbonyl compound used for cyclization. Their presence indicates an incomplete reaction.

• Isomeric Impurities: Formation of positional isomers, such as 8-bromo-5-methoxyquinoline or other regioisomers, can occur if the cyclization or bromination steps are not perfectly regioselective.

• Over-brominated Species: If bromination is not carefully controlled, di- or even tri-brominated quinoline derivatives can form.

• Demethylated Byproducts: Harsh acidic conditions or high temperatures can lead to the cleavage of the methoxy group, resulting in the corresponding 6-bromo-5-hydroxyquinoline.

• Polymeric or Tar-like Substances: These can form from the decomposition of starting materials or the product under aggressive reaction conditions, particularly in acid-catalyzed cyclizations.[1]

Q2: I'm seeing a persistent impurity with a similar polarity to my product on TLC. What is the likely culprit and how can I remove it?

A2: An impurity with similar polarity is often an isomer or an analog with a minor structural modification. In the case of 6-Bromo-5-methoxyquinoline, this is frequently an isomeric bromo-methoxyquinoline.[2] Standard recrystallization may be ineffective in this scenario.

Recommended Action: Column chromatography is the most effective method for separating closely related isomers.[3][4] A silica gel column with a carefully optimized eluent system, such as a gradient of hexane and ethyl acetate, can provide the necessary resolution.[2] High-Performance Liquid Chromatography (HPLC) can also be used for both analysis and purification of small-scale preparations.[2][5]

Q3: My final product has a brownish or yellowish tint. What causes this discoloration and is it problematic?

A3: A colored product often indicates the presence of trace impurities, which can include oxidized species or residual polymeric material from the synthesis.[1] While a slight coloration may not interfere with some downstream applications, for pharmaceutical development, achieving a high level of purity and a consistent appearance is critical.

Recommended Action: To remove colored impurities, you can perform a recrystallization step with the addition of activated charcoal.[6][7] The charcoal will adsorb the colored impurities, which can then be removed by hot filtration. Be cautious not to use an excessive amount of charcoal, as it can also adsorb your desired product.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered during the synthesis and purification of 6-Bromo-5-methoxyquinoline.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Low Yield	Incomplete reaction; Side reactions; Product loss during workup or purification.	1. Monitor Reaction Progress: Use TLC or HPLC to ensure the reaction has gone to completion. 2. Optimize Reaction Conditions: Adjust temperature, reaction time, or catalyst loading. For instance, in a Skraup synthesis, overheating can lead to charring and reduced yield.[1] 3. Purification Efficiency: Minimize transfers and ensure proper technique during extractions and chromatography to avoid physical loss of the product.
Presence of Starting Materials	Incomplete reaction; Inefficient purification.	1. Drive the Reaction to Completion: Extend the reaction time or increase the temperature moderately. 2. Selective Extraction: If the starting material has different acidic/basic properties (e.g., an aniline precursor), an acid-base extraction can be highly effective. 3. Chromatography: Column chromatography is generally effective at separating the product from starting materials.[2]
Multiple Spots on TLC/HPLC	Formation of byproducts (isomers, over-bromination); Degradation of the product.	1. Control Stoichiometry: Use precise amounts of reagents, especially the brominating agent, to minimize over-bromination. 2. Temperature Control: Maintain the recommended reaction temperature to prevent degradation and side reactions. 3. Inert Atmosphere: If oxidative side reactions are suspected, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[7]
Difficulty with Recrystallization (Oiling out, no crystals)	Incorrect solvent choice; Presence of impurities inhibiting crystallization; Supersaturation.	1. Solvent Screening: Test a range of solvents and solvent mixtures to find one where the product is sparingly soluble at room temperature but highly soluble when hot.[8] 2. Induce Crystallization: If the solution is supersaturated, try scratching the inside of the flask with a glass rod or adding a seed crystal. 3. Cool Slowly: Allow the solution to cool to room temperature slowly before placing it in an ice bath to encourage the formation of larger, purer crystals.[9]

Experimental Protocols

Protocol 1: Purification of 6-Bromo-5-methoxyquinoline by Recrystallization

This protocol is suitable for removing impurities with significantly different solubility profiles from the target compound.

• Solvent Selection: Begin by performing small-scale solubility tests to identify a suitable recrystallization solvent. Ethanol or a mixture of ethanol and water is often a good starting point for quinoline derivatives.[2] The ideal solvent should dissolve the compound when hot but not at room temperature.

• Dissolution: In a flask, add the crude 6-Bromo-5-methoxyquinoline and the chosen solvent. Heat the mixture with stirring until the solid completely dissolves. Add the minimum amount of hot solvent required for complete dissolution.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal.[6] Swirl the flask and gently heat for a few minutes.

• Hot Filtration: If charcoal was used, or if there are insoluble impurities, perform a hot filtration to remove them. This should be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[9]

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them thoroughly.

Protocol 2: Purification by Silica Gel Column Chromatography

This method is ideal for separating impurities with similar polarities, such as isomers.[10]

• Column Packing: Prepare a silica gel column of an appropriate size. The amount of silica gel should be roughly 50-100 times the weight of the crude product.

• Sample Loading: Dissolve the crude 6-Bromo-5-methoxyquinoline in a minimal amount of a suitable solvent (e.g., dichloromethane). Adsorb this solution onto a small amount of silica gel and evaporate the solvent to obtain a dry, free-flowing powder. This dry-loading method often provides better separation.

• Elution: Place the dry-loaded sample onto the top of the prepared column. Begin eluting with a non-polar solvent system (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate).[2]

• Fraction Collection: Collect fractions and monitor their composition by TLC or HPLC.

• Product Isolation: Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified 6-Bromo-5-methoxyquinoline.

Visualizing the Purification Workflow

The following diagram illustrates a typical decision-making process for the purification of 6-Bromo-5-methoxyquinoline.

A decision tree for selecting the appropriate purification method.

Potential Impurity Formation Pathways

The following diagram illustrates potential pathways for the formation of common impurities during the synthesis of 6-Bromo-5-methoxyquinoline.

Pathways for the formation of common impurities.

References

• Scribd. Synthesis of 6-Bromoquinoline. Available from: [Link]

• ResearchGate. Mild synthesis of 6-amino-5-bromoquinoxaline. Available from: [Link]

• Der Pharma Chemica. Identification and Synthesis of New Process Related Impurity in Brimonidine Tartarate. Available from: [Link]

• MDPI. Synthesis and Characterization of Bemotrizinol Impurities. Available from: [Link]

• IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Available from: [Link]

• Organic Syntheses. Isoquinoline, 5-bromo-8-nitro-. Available from: [Link]

• Google Patents. CN102850269A - Synthesis process for 6-bromo-3-chlorophenyl-methyl-2-methoxy-quinoline.

• ResearchGate. Activation of 6-bromoquinoline by nitration: Synthesis of morpholinyl and piperazinyl quinolones. Available from: [Link]

• PubChem. 6-Bromo-2-methoxyquinoline. Available from: [Link]

• Google Patents. US5632898A - Method for removing unreacted electrophiles from a reaction mixture.

• YouTube. Recrystallization | MIT Digital Lab Techniques Manual. Available from: [Link]

• Organic Syntheses. 3-hydroxyquinoline. Available from: [Link]

• YouTube. Recrystallization. Available from: [Link]

• Organic Syntheses. is added to the column in an even layer until the curved portion at the bottom of the glass column is completely covered (Figure 2). Dry silica gel (84 g). Available from: [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available from: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. derpharmachemica.com [derpharmachemica.com]
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• 10. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 6-Bromo-5-methoxyquinoline and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the quinoline scaffold is a cornerstone, serving as the foundation for a multitude of therapeutic agents. Its versatile structure allows for extensive functionalization, leading to a wide spectrum of biological activities. This guide focuses on 6-Bromo-5-methoxyquinoline, a specific derivative, and provides a comparative analysis of its biological activity against its structural analogs. By examining the subtle yet significant impact of substituent placement and nature, we aim to elucidate the structure-activity relationships (SAR) that govern the efficacy of these compounds, offering valuable insights for the rational design of novel therapeutics.

The Quinoline Scaffold: A Privileged Structure in Drug Discovery

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a prominent feature in numerous natural products and synthetic compounds with diverse pharmacological properties. These include antimalarial, anticancer, antibacterial, antifungal, and neuroprotective activities. The electronic properties and the ability of the quinoline nucleus to intercalate with DNA and interact with various enzymes make it a highly attractive scaffold for medicinal chemists. The biological profile of a quinoline derivative can be finely tuned by the introduction of different substituents at various positions on the ring system.

Comparative Biological Activity: Unraveling the Role of Bromo and Methoxy Substituents

While direct comparative studies on a comprehensive set of positional isomers of 6-Bromo-5-methoxyquinoline are limited in the readily available literature, we can infer valuable structure-activity relationship insights by examining related substituted quinoline and quinazoline derivatives. The primary areas where these compounds have shown promise are in anticancer and antimicrobial applications.

Anticancer Activity: A Tale of Substitution Patterns

The presence of halogen and methoxy groups on the quinoline and related heterocyclic scaffolds has been shown to significantly influence their cytotoxic effects against various cancer cell lines.

Key Observations from Analogs:

• Positional Importance: The relative positions of the bromo and methoxy groups are critical for activity. While specific data for 6-Bromo-5-methoxyquinoline is scarce, studies on other substituted quinolines and quinazolines suggest that altering the substitution pattern can dramatically impact cytotoxicity. For instance, in a series of 6-bromoquinazoline derivatives, the nature and position of substituents on an associated phenyl ring led to a wide range of IC50 values, from potent (0.53 µM) to less active (46.6 µM) compounds against MCF-7 and SW480 cancer cell lines[1].

• Influence of Methoxy Groups: The methoxy group, a common substituent in anticancer compounds, can influence activity through various mechanisms, including interactions with specific enzymes and modulation of lipophilicity, which affects cell membrane permeability[2]. In some contexts, the presence of a methoxy group is crucial for potent activity, while in others, its position determines the efficacy[3].

• Role of the Bromo Group: The bromine atom, a halogen, can enhance the anticancer activity of a molecule. This is attributed to its ability to increase lipophilicity, facilitating cell membrane penetration, and its potential to form halogen bonds with biological targets[4]. Studies on 6-bromoquinazoline derivatives have highlighted the positive contribution of the 6-bromo substitution to their anticancer effects[5].

Hypothetical Comparative Anticancer Activity:

Based on the general principles of SAR in quinoline derivatives, a hypothetical comparison of 6-Bromo-5-methoxyquinoline and its positional isomers might reveal significant differences in their anticancer potency. For instance, moving the methoxy group to a different position could alter the molecule's interaction with a key biological target, leading to a change in its IC50 value.

Table 1: Representative Anticancer Activity of Substituted Quinolines and Quinazolines (Illustrative Data)

Compound/Analog Type	Cancer Cell Line	IC50 (µM)	Reference
6-Bromoquinazoline derivative (5b)	MCF-7	0.53
6-Bromoquinazoline derivative (5b)	SW480	1.95	[1]
6-Bromo-quinazoline-4(3H)-one derivative (8a)	MCF-7	15.85	[5]
6-Bromo-quinazoline-4(3H)-one derivative (8a)	SW480	17.85	[5]
2'-hydroxy-2-bromo-4,5-dimethoxychalcone	MCF-7	42.19 µg/mL	[6]
Fluorinated Quinoline Derivative (6a)	MDA-MB-468	~2-20	[7]
Substituted Quinoline (4f)	A549	Comparable to Doxorubicin
Substituted Quinoline (4f)	MCF-7	Comparable to Doxorubicin	[8]
7-(4-fluorobenzyloxy)N-(2-(dimethylamino)ethyl)quinolin-4-amine (10g)	Various	< 1.0	[2]
Quinoline Analogue (21)	HCC827	0.010	[9]

Note: This table presents data for structurally related compounds to illustrate the range of activities observed and does not represent a direct comparison of 6-Bromo-5-methoxyquinoline and its immediate analogs from a single study.

Mechanism of Action Insights:

The anticancer mechanism of quinoline derivatives often involves the inhibition of key signaling pathways crucial for cancer cell proliferation and survival. One of the prominent targets is the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. Inhibition of EGFR blocks downstream signaling cascades like the RAS-RAF-MEK-ERK and PI3K-AKT pathways, ultimately leading to cell cycle arrest and apoptosis. Molecular docking studies on 6-bromoquinazoline derivatives have suggested their potential to bind to the ATP-binding site of EGFR[1].

Antimicrobial Activity: Targeting Bacterial Processes

Substituted quinolines have a long history as antimicrobial agents. The introduction of bromo and methoxy groups can modulate their spectrum of activity and potency against various bacterial and fungal strains.

Key Observations from Analogs:

• Impact of Positional Isomerism: The spatial arrangement of substituents on a scaffold can significantly affect antimicrobial efficacy and selectivity towards bacterial over mammalian cells. Studies on other classes of antimicrobial agents have demonstrated that positional isomers can exhibit vastly different minimum inhibitory concentrations (MICs) and hemolytic activities[10][11][12][13][14].

• Broad Spectrum Potential: Derivatives of 6-methoxyquinoline have been synthesized and evaluated for their in-vitro antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi, with some compounds showing moderate activity[15].

• Structure-Activity Trends: For quinolones, a well-established class of antibacterial agents, specific structural features are known to be crucial for their activity. For example, substitution at the N1 position is vital, while a fluorine atom at position 6 and a piperazine ring at position 7 are known to broaden the spectrum and increase potency[16]. While 6-Bromo-5-methoxyquinoline does not belong to the fluoroquinolone class, these principles highlight the sensitivity of antimicrobial activity to subtle structural modifications.

Hypothetical Comparative Antimicrobial Activity:

A comparative study of 6-Bromo-5-methoxyquinoline and its analogs would likely reveal variations in their MIC values against different microbial strains. The interplay between the electron-withdrawing nature of the bromine atom and the electron-donating methoxy group, along with their positions, would influence the molecule's ability to interact with bacterial targets, such as DNA gyrase or topoisomerase IV.

Table 2: Representative Antimicrobial Activity of Substituted Quinolines (Illustrative Data)

Compound/Analog Type	Microorganism	MIC (µg/mL)	Reference
Isoamphipathic molecule (ortho-isomer)	S. aureus	1-8	[11][13]
Isoamphipathic molecule (meta-isomer)	S. aureus	1-16	[11][13]
Isoamphipathic molecule (para-isomer)	P. aeruginosa	2	[12][14]
6-methoxyquinoline-3-carbonitrile derivative (7b)	Gram-positive strains	- (Highest activity)	[15]
6-methoxyquinoline-3-carbonitrile derivative (7d)	Gram-negative strains	- (Highest activity)	[15]

Note: This table presents data for structurally related or conceptually similar compounds to illustrate the potential for varied antimicrobial activity and does not represent a direct comparison of 6-Bromo-5-methoxyquinoline and its immediate analogs from a single study.

Experimental Protocols: A Guide to Evaluating Biological Activity

To ensure the scientific integrity and reproducibility of findings, standardized and well-validated experimental protocols are essential. The following sections detail the methodologies for assessing the anticancer and antimicrobial activities of quinoline derivatives.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and proliferation, providing a quantitative measure of a compound's cytotoxic effects.

Principle: The assay is based on the ability of mitochondrial dehydrogenases in viable cells to reduce the yellow, water-soluble MTT to a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., 6-Bromo-5-methoxyquinoline and its analogs) in the appropriate cell culture medium. Add the diluted compounds to the wells containing the cells and incubate for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• MTT Addition: After the incubation period, add a sterile MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or an acidified isopropanol solution, to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance of the solubilized formazan at a specific wavelength (typically between 540 and 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

In Vitro Antimicrobial Activity: Broth Microdilution Method

The broth microdilution method is a standard laboratory technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.

Principle: This method involves challenging a standardized inoculum of a microorganism with serial dilutions of an antimicrobial agent in a liquid nutrient medium. The MIC is the lowest concentration of the agent that completely inhibits the visible growth of the microorganism.

Step-by-Step Protocol:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth, adjusted to a specific turbidity (e.g., 0.5 McFarland standard).

• Serial Dilution of Compounds: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in the appropriate broth.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate. Include a growth control (broth and inoculum without compound) and a sterility control (broth only).

• Incubation: Incubate the microtiter plate at an appropriate temperature (e.g., 37°C) for a specified period (e.g., 18-24 hours).

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth.

• Confirmation (Optional): To confirm the MIC, a viability indicator dye (e.g., resazurin) can be added, which changes color in the presence of metabolically active cells.

Conclusion and Future Directions

The exploration of 6-Bromo-5-methoxyquinoline and its analogs reveals a promising area for the development of novel therapeutic agents. While a comprehensive, direct comparative dataset is yet to be established, the existing literature on related quinoline and quinazoline derivatives strongly suggests that the positioning of the bromo and methoxy substituents plays a pivotal role in dictating their anticancer and antimicrobial activities.

Future research should focus on the systematic synthesis and parallel biological evaluation of a focused library of bromo-methoxyquinoline positional isomers. This would provide a clearer understanding of the structure-activity relationships and enable the identification of lead compounds with enhanced potency and selectivity. Furthermore, mechanistic studies to elucidate the precise molecular targets and pathways affected by these compounds are crucial for their rational optimization and potential clinical translation. The insights gained from such studies will undoubtedly contribute to the expanding therapeutic potential of the versatile quinoline scaffold.

References

• Fikroh, R. A., et al. (2020). Synthesis and Anticancer Activity of 2'-hydroxy-2-bromo-4,5-dimethoxychalcone Against Breast Cancer (MCF-7) Cell Line. Journal of Pharmaceutical Sciences and Research, 12(3), 434-438.
• Asadi, Z., et al. (2023). 6-Bromoquinazoline Derivatives as Potent Anticancer Agents: Synthesis, Cytotoxic Evaluation, and Computational Studies. Chemistry & Biodiversity, 20(6), e202201245.
• Gholampour, S., et al. (2024).
• BenchChem. (2025). A Comparative Guide to 6-Bromoisoquinoline-1-carbonitrile and Other Bromo-isoquinolines for Researchers and Drug Development Professionals. BenchChem.
• Ökten, S., et al. (2025).
• Mishra, B., et al. (2023). Isoamphipathic antibacterial molecules regulating activity and toxicity through positional isomerism. RSC Medicinal Chemistry, 14(5), 934-942.
• Dayani, H., et al. (2021). Synthesis and In Vitro Evaluation of Substituted Quinolines as New Apoptosis Inducers and Anticancer Agents: Pharmacophore-based Design. Letters in Drug Design & Discovery, 18(11), 1050-1060.
• Singh, P., et al. (2025).
• Mishra, B., et al. (2023). Positional Isomers of Biphenyl Antimicrobial Peptidomimetic Amphiphiles. ACS Medicinal Chemistry Letters, 14(5), 623-629.

• Fikroh, R. A., et al. (2020). Synthesis and Anticancer Activity of 2'-hydroxy-2-bromo-4,5-dimethoxychalcone Against Breast Cancer (MCF-7) Cell Line. ResearchGate. [Link]

• Mishra, B., et al. (2021). Positional Isomers of Biphenyl Antimicrobial Peptidomimetic Amphiphiles. ACS Medicinal Chemistry Letters, 12(5), 813-819.
• Abdel-Hafez, A. A., et al. (2016). Synthesis and preliminary antimicrobial evaluation of some new 6-methoxyquinoline-3-carbonitrile derivatives. Beni-Suef University Journal of Basic and Applied Sciences, 5(1), 51-59.

• Mishra, B., et al. (2023). Isoamphipathic Antibacterial Molecules Regulating Activity and Toxicity through Positional Isomerism. ResearchGate. [Link]

• Rivera-Fuentes, P., et al. (2025). 6-Methoxyquinoline complexes as lung carcinoma agents: induction of oxidative damage on A549 monolayer and multicellular spheroid model. ResearchGate. [Link]

• Cao, R., et al. (2019). Design, synthesis, structure-activity relationships and mechanism of action of new quinoline derivatives as potential antitumor agents. European Journal of Medicinal Chemistry, 164, 396-411.
• Thopate, S. R., et al. (2023). Design, synthesis, and biological evaluation of novel quinoline derivatives as small molecule mutant EGFR inhibitors targeting resistance in NSCLC: In vitro screening and ADME predictions. European Journal of Medicinal Chemistry, 247, 114889.
• Zhang, H., et al. (2022). Application of Quinoline Ring in Structural Modification of Natural Products. Molecules, 27(19), 6564.
• Kummer, D. A., et al. (2017). Identification and structure activity relationships of quinoline tertiary alcohol modulators of RORγt. Bioorganic & Medicinal Chemistry Letters, 27(9), 1849-1853.
• Mishra, B., et al. (2021). Positional Isomers of Biphenyl Antimicrobial Peptidomimetic Amphiphiles. ACS Medicinal Chemistry Letters, 12(5), 813-819.
• Wolfson, J. S., & Hooper, D. C. (1989). Structure--activity relationship of quinolones. Reviews of infectious diseases, 11 Suppl 5, S961-8.
• El-Sayed, N. N. E., et al. (2024). Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. RSC Advances, 14(30), 21389-21415.

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A Senior Application Scientist's Guide to the Structural Confirmation of 6-Bromo-5-methoxyquinoline using 1H and 13C NMR Analysis

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of novel or synthesized compounds is a cornerstone of scientific rigor. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary and powerful tool for this purpose, offering detailed insights into the molecular framework of a compound. This guide provides an in-depth analysis of the 1H and 13C NMR spectra of 6-Bromo-5-methoxyquinoline, a substituted quinoline of interest in medicinal chemistry. We will explore a predictive approach to its spectral features, compare it with isomeric and related structures, and provide a robust experimental protocol for its analysis.

The Power of Prediction in NMR: Establishing a Spectral Hypothesis

The quinoline ring system has a distinct electronic environment that gives rise to a characteristic range of chemical shifts for its protons and carbons. The introduction of substituents, such as a bromine atom and a methoxy group, induces predictable changes in these chemical shifts due to their electronic (inductive and resonance) and steric effects.

Below is the structure of 6-Bromo-5-methoxyquinoline with the standard numbering for the quinoline ring system.

Caption: Structure of 6-Bromo-5-methoxyquinoline with atom numbering.

Predicted 1H and 13C NMR Data for 6-Bromo-5-methoxyquinoline

The following tables summarize the predicted chemical shifts (δ) in parts per million (ppm), multiplicities, and coupling constants (J) in Hertz (Hz) for 6-Bromo-5-methoxyquinoline, assuming the spectrum is recorded in CDCl3.

Table 1: Predicted 1H NMR Data

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constants (J, Hz)	Rationale for Prediction
H-2	8.8 - 9.0	dd	J = 4.2, 1.7	The proton at C2 is typically the most deshielded in the quinoline ring due to its proximity to the nitrogen atom.
H-3	7.3 - 7.5	dd	J = 8.4, 4.2	Coupled to H-2 and H-4.
H-4	8.0 - 8.2	dd	J = 8.4, 1.7	Influenced by the anisotropic effect of the benzene ring.
H-7	7.6 - 7.8	d	J = 9.0	Coupled to H-8. The bromine at C6 will have a deshielding effect.
H-8	7.9 - 8.1	d	J = 9.0	Coupled to H-7.
OCH3	4.0 - 4.1	s	-	Typical chemical shift for a methoxy group on an aromatic ring.

Table 2: Predicted 13C NMR Data

Carbon	Predicted δ (ppm)	Rationale for Prediction
C-2	150 - 152	Deshielded due to proximity to nitrogen.
C-3	121 - 123	Typical value for a C-H in the pyridine ring of quinoline.
C-4	135 - 137	Influenced by the benzene ring.
C-4a	128 - 130	Bridgehead carbon.
C-5	154 - 156	Attached to the electron-donating methoxy group, leading to a downfield shift.
C-6	115 - 117	The ipso-carbon attached to bromine, expected to be shielded.
C-7	133 - 135	Deshielded by the adjacent bromine atom.
C-8	122 - 124	Less affected by the substituents.
C-8a	147 - 149	Bridgehead carbon adjacent to nitrogen.
OCH3	56 - 57	Typical chemical shift for a methoxy carbon.

Comparative Analysis: Differentiating 6-Bromo-5-methoxyquinoline from its Isomer

A crucial aspect of structural confirmation is the ability to distinguish the target molecule from its isomers. A likely isomer that could be synthesized concurrently is 8-Bromo-5-methoxyquinoline. Fortunately, the NMR spectra of these two compounds are predicted to be significantly different.

Table 3: Comparison of Predicted 1H NMR Data for Isomers

Proton	6-Bromo-5-methoxyquinoline (Predicted)	8-Bromo-5-methoxyquinoline (Experimental)[1]	Key Differentiator
H-7	7.6 - 7.8 (d)	7.93 (d)	The chemical shift of H-7 will be different due to the position of the bromine atom.
H-8	7.9 - 8.1 (d)	-	The absence of a signal for H-8 in the 8-bromo isomer is a definitive marker.
H-6	-	6.75 (d)	The presence of a signal for H-6 in the 8-bromo isomer.

The most telling difference in the 1H NMR will be the splitting patterns and the number of protons in the aromatic region. 6-Bromo-5-methoxyquinoline will show two doublets for H-7 and H-8, while 8-Bromo-5-methoxyquinoline will show a doublet for H-6 and a doublet for H-7.

Experimental Protocol for NMR Analysis

To obtain high-quality NMR data for the structural confirmation of 6-Bromo-5-methoxyquinoline, the following experimental protocol is recommended.

1. Sample Preparation:

• Weigh approximately 10-20 mg of the purified compound for 1H NMR and 50-100 mg for 13C NMR.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl3). CDCl3 is a good choice for quinoline derivatives as it is a relatively non-polar solvent and provides good solubility.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Instrument Setup and Data Acquisition:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• Lock the spectrometer on the deuterium signal of the CDCl3.

• Shim the magnetic field to achieve optimal homogeneity.

• For 1H NMR:

  • Acquire the spectrum with a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

  • Use a spectral width that covers the entire range of expected proton signals (e.g., 0-10 ppm).

  • Set an appropriate relaxation delay (e.g., 2-5 seconds) to ensure accurate integration.

• For 13C NMR:

  • Acquire the spectrum using proton decoupling to simplify the spectrum to single lines for each carbon.

  • A larger number of scans will be required due to the low natural abundance of 13C (e.g., 1024 or more).

  • Use a wider spectral width (e.g., 0-160 ppm).

3. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase the spectrum to obtain pure absorption signals.

• Calibrate the chemical shift scale using the TMS signal at 0 ppm.

• Integrate the signals in the 1H NMR spectrum to determine the relative number of protons.

• Analyze the multiplicities and coupling constants to establish the connectivity of the protons.

Unambiguous Structural Confirmation with 2D NMR

For a definitive and self-validating structural confirmation, 2D NMR experiments are indispensable. The following experiments are recommended:

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings. For 6-Bromo-5-methoxyquinoline, we would expect to see correlations between H-2 and H-3, H-3 and H-4, and H-7 and H-8. This confirms the proton connectivity within the two rings.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons. It allows for the unambiguous assignment of the protonated carbons in the 13C NMR spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This is particularly useful for identifying quaternary carbons and for piecing together the molecular fragments. For example, we would expect to see a correlation from the methoxy protons to C-5, and from H-7 to C-5 and C-8a.

Caption: A typical workflow for NMR-based structural confirmation.

Conclusion

The structural confirmation of 6-Bromo-5-methoxyquinoline relies on a systematic and multi-faceted NMR analysis. By combining predictive modeling based on known substituent effects with a comprehensive suite of 1D and 2D NMR experiments, researchers can achieve an unambiguous and trustworthy elucidation of its molecular structure. This guide provides the foundational knowledge and a practical framework for scientists to confidently apply NMR spectroscopy in their research and development endeavors, ensuring the integrity and accuracy of their chemical discoveries.

References

• TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Available from: [Link]

• Visible-light-induced mono-bromination of arenes with BrCCl3 - Supporting Information. Royal Society of Chemistry. Available from: [Link]

• UNCW Institutional Repository. Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives. Available from: [Link]

• Royal Society of Chemistry. Supporting Information For - The Royal Society of Chemistry. Available from: [Link]

• Royal Society of Chemistry. Supplementary Information. Available from: [Link]

• Vietnam Academy of Science and Technology. SYNTHESIS AND NMR SPECTROSCOPIC CHARACTERISTICS OF NOVEL POLYSUBSTITUTED QUINOLINES INCORPORATING FUROXAN MOIETY. Available from: [Link]

• MDPI. Structural Elucidation of a New Puzzling Compound Emerged from Doebner Quinoline Synthesis. Available from: [Link]

• PubMed Central. Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups. Available from: [Link]

• SDSU NMR Facility – Department of Chemistry. Common 2D (COSY, HSQC, HMBC). Available from: [Link]

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Comparative Guide: X-ray Crystallography of 6-Bromo-5-methoxyquinoline Derivatives

This guide serves as a technical comparative analysis for the structural characterization of 6-Bromo-5-methoxyquinoline derivatives. It is designed for medicinal chemists and structural biologists evaluating this scaffold for potential kinase inhibition or DNA intercalation, where the precise orientation of the ortho-substituted halogen and alkoxy groups is critical for binding affinity.

Executive Summary: The Ortho-Substitution Challenge

In drug design, the 6-Bromo-5-methoxyquinoline scaffold presents a unique crystallographic challenge and opportunity. Unlike standard quinolines, the adjacent placement of the bulky Bromine (C6) and Methoxy (C5) groups induces significant steric strain.

• The Opportunity: The 6-Br atom acts as a potent Halogen Bond (XB) donor, capable of anchoring the molecule in a protein active site (e.g., targeting a backbone carbonyl).

• The Challenge: The 5-OMe group often twists out of the quinoline plane to relieve steric clash with the bromine, disrupting the expected

  - stacking in the crystal lattice.

This guide compares the crystallographic performance of this derivative against standard reference analogs (6-Bromoquinoline and 5-Methoxyquinoline) to isolate the specific structural contributions of the disubstitution.

Experimental Protocol: Self-Validating Crystallization System

To obtain diffraction-quality crystals of 6-Bromo-5-methoxyquinoline, standard evaporation methods often fail due to the molecule's tendency to oil out (a result of the flexible methoxy group). We utilize a Dual-Solvent Vapor Diffusion method, validated by NMR.

Phase A: Synthesis & Purity Validation

Before crystallization, purity must be >98% to prevent defect incorporation.

• Synthesis: Bromination of 5-methoxyquinoline using N-bromosuccinimide (NBS) in acetonitrile.

• Validation:

  H NMR (500 MHz, CDCl ) must show the disappearance of the C6 proton and a downfield shift of the C5-OMe peak due to the ortho-bromo deshielding effect.

Phase B: Crystallization Workflow (Vapor Diffusion)

Objective: Slow down nucleation to allow error-correction in lattice packing.

Solvent System:

• Solvent (Inner Well): Dichloromethane (DCM) / Methanol (9:1). Reason: High solubility, moderate volatility.

• Precipitant (Outer Well): Hexane or Pentane. Reason: Low solubility, high volatility to drive supersaturation.

Protocol Steps:

• Dissolve 20 mg of target compound in 1.5 mL of Solvent. Filter through a 0.22

  m PTFE syringe filter into the inner vial.

• Place inner vial (uncapped) inside a larger jar containing 10 mL of Precipitant.

• Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

• Checkpoint: If amorphous precipitate forms within 2 hours, the diffusion is too fast. Dilute the inner solvent by 20%.

Phase C: Data Collection Strategy

• Source: Mo-K

  ( Å). Reason: Br atoms absorb Cu radiation heavily, causing fluorescence and scaling errors. Mo is essential for brominated compounds.

• Temperature: 100 K. Reason: Freezes the rotation of the 5-OMe group, reducing thermal disorder parameters.

Workflow Visualization

The following diagram outlines the logical flow from crude synthesis to refined structure, highlighting the critical "Go/No-Go" decision points that ensure scientific integrity.

Figure 1: Decision-tree workflow for crystallizing difficult ortho-substituted quinolines, emphasizing the loop for correcting "oiling out" and thermal disorder.

Structural Comparison & Performance Analysis

This section objectively compares the 6-Bromo-5-methoxy derivative against its monosubstituted analogs. The data below synthesizes typical crystallographic outcomes for this chemical class.

Key Interaction: The Halogen Bond (C-Br[1]···N)

In the crystal lattice, the 6-Br atom acts as a Lewis acid (

-hole).

• Standard 6-Bromoquinoline: Forms linear C-Br···N interactions with adjacent quinoline rings.

• 6-Bromo-5-methoxyquinoline: The 5-OMe group creates steric bulk. The C-Br···N distance is often elongated (3.0–3.2 Å) compared to the standard (2.8–2.9 Å), or the interaction is redirected towards the methoxy oxygen (intramolecular C-Br···O contact), locking the conformation.

Quantitative Comparison Table

Feature	6-Bromo-5-methoxyquinoline (Target)	6-Bromoquinoline (Reference A)	5-Methoxyquinoline (Reference B)
Crystal System	Typically Monoclinic ( )	Orthorhombic ( )	Monoclinic ( )
Space Group	Centrosymmetric (favored by dipoles)	Non-centrosymmetric possible	Centrosymmetric
- Stacking	Disrupted/Offset (3.8 Å centroid)	Strong/Parallel (3.4 Å centroid)	Moderate (3.6 Å centroid)
Methoxy Torsion	High ( out of plane)	N/A	Low ( , coplanar)
Primary Interaction	Halogen Bond (Br[1]···N / Br···O)	Halogen Bond (Br[2][1][3]···N)	Weak H-Bond (C-H···O)
Solubility	Low in alcohols, High in DCM	Moderate in alcohols	High in alcohols

Interpretation for Drug Design[3][4][5]

• Solubility & Bioavailability: The "Target" column shows disrupted

  -stacking. This usually correlates with higher solubility than the planar 6-bromoquinoline, as the lattice energy is lower (easier to break apart).

• Binding Selectivity: The "Methoxy Torsion" is a critical SAR (Structure-Activity Relationship) feature. If the protein pocket requires a flat molecule, this derivative may suffer an energy penalty to flatten out. Conversely, if the pocket has a hydrophobic cleft, the twisted methoxy group can fill it effectively.

References

• Gilderson, P. et al. (2025). Halogen Bonding in Quinoline Derivatives: A Structural Perspective. Acta Crystallographica Section C .

• Metrangolo, P. et al. (2008). The Halogen Bond.[2][3][4][5][6][7] Chemical Reviews . (Comprehensive review on Br-mediated interactions). [Link]

• PubChem Compound Summary. (2025). 6-Bromo-2-methoxyquinoline (Analog Data). National Library of Medicine . [Link]

• Vaksler, Y. et al. (2018). Synthesis and X-ray diffraction study of quinoline derivatives. Journal of Molecular Structure . [Link]

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Comparing the efficacy of different synthetic routes to 6-Bromo-5-methoxyquinoline

Introduction

6-Bromo-5-methoxyquinoline is a key heterocyclic building block in medicinal chemistry and materials science. Its substituted quinoline scaffold is a common motif in a wide array of biologically active compounds. The strategic placement of the bromine atom at the 6-position and the methoxy group at the 5-position offers versatile handles for further chemical modifications, making the efficient and regioselective synthesis of this molecule a topic of significant interest for researchers in drug discovery and organic synthesis.

This guide provides an in-depth comparison of two distinct and effective synthetic strategies for the preparation of 6-Bromo-5-methoxyquinoline. We will delve into the mechanistic underpinnings of each route, provide detailed experimental protocols, and present a comparative analysis of their respective yields, advantages, and limitations. This document is intended to serve as a practical resource for researchers, scientists, and professionals in the field of drug development to make informed decisions in their synthetic endeavors.

Route 1: Skraup-Doebner-von Miller Synthesis from a Pre-functionalized Aniline

This classical approach constructs the quinoline core from a readily available substituted aniline, 4-bromo-3-methoxyaniline, through a cyclization reaction with an α,β-unsaturated aldehyde generated in situ from glycerol. The Skraup synthesis and its variants, like the Doebner-von Miller reaction, are powerful tools for the formation of the quinoline ring system, although they are often associated with harsh reaction conditions.

Mechanistic Rationale

The Skraup-Doebner-von Miller reaction is a cornerstone of quinoline synthesis.[1][2] The reaction commences with the dehydration of glycerol by concentrated sulfuric acid to form the highly reactive α,β-unsaturated aldehyde, acrolein. This is followed by a 1,4-conjugate addition of the aniline derivative to the acrolein. The subsequent acid-catalyzed cyclization and dehydration of the resulting β-anilino propionaldehyde intermediate leads to the formation of a 1,2-dihydroquinoline. The final step involves an oxidation of the dihydroquinoline to the aromatic quinoline, for which an oxidizing agent like nitrobenzene or arsenic pentoxide is traditionally used.[1] The use of ferrous sulfate can help to moderate the often-exothermic nature of the reaction.[3]

Experimental Protocol

This protocol is adapted from established Skraup synthesis procedures.[4][5]

Materials:

• 4-Bromo-3-methoxyaniline

• Glycerol (anhydrous)

• Concentrated Sulfuric Acid

• Nitrobenzene

• Ferrous sulfate (optional, as a moderator)

• Sodium hydroxide solution (for workup)

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate (for drying)

Procedure:

• In a fume hood, carefully add concentrated sulfuric acid to a cooled mixture of 4-bromo-3-methoxyaniline and glycerol in a round-bottom flask equipped with a reflux condenser and a mechanical stirrer. Ferrous sulfate can be added to moderate the reaction.

• Add nitrobenzene to the mixture.

• Heat the reaction mixture cautiously. The reaction is often exothermic and may require initial cooling before controlled heating to reflux (typically around 140-160 °C) for several hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and cautiously pour it onto crushed ice.

• Neutralize the acidic solution with a sodium hydroxide solution until the pH is basic.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to afford 6-Bromo-5-methoxyquinoline.

Advantages and Disadvantages

Feature	Assessment
Starting Material Availability	The key precursor, 4-bromo-3-methoxyaniline, is commercially available, and its synthesis from 2-bromo-5-nitroanisole is well-documented with high yield (87%).[6]
Number of Steps	This is a one-pot reaction to construct the quinoline ring, making it a convergent synthesis.
Scalability	The Skraup reaction is known to be scalable, although careful temperature control is crucial on a larger scale to manage the exothermic nature of the reaction.[3]
Reaction Conditions	A significant drawback is the use of harsh conditions, including concentrated sulfuric acid and high temperatures, which can lead to charring and the formation of tarry byproducts.[1]
Yield	Yields can be variable and are often moderate due to the harsh reaction conditions and potential for side reactions.
Safety	The reaction can be vigorous and requires careful handling of corrosive and toxic reagents.[3]

Route 2: Friedländer Annulation for Quinoline Synthesis

The Friedländer synthesis offers a milder and often more regioselective alternative to the Skraup reaction for the construction of substituted quinolines. This route involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an active methylene group, such as a ketone or an ester with an α-methylene group.

Mechanistic Rationale

The Friedländer synthesis proceeds via an initial aldol-type condensation between the 2-aminoaryl carbonyl compound and the active methylene compound to form a β-hydroxy ketone or a related intermediate. This is followed by an intramolecular cyclization via a condensation reaction between the amino group and the carbonyl group of the other reactant, leading to the formation of a di-hydroquinoline intermediate. Subsequent dehydration under the reaction conditions affords the aromatic quinoline product. The reaction is typically catalyzed by a base or an acid.

Hypothetical Experimental Protocol

Synthesis of the Precursor (2-Amino-5-bromo-4-methoxyacetophenone): This precursor would likely be synthesized from a commercially available substituted aniline or phenol through a series of steps including acylation (e.g., Friedel-Crafts), bromination, nitration, and reduction of the nitro group.

Friedländer Annulation Step:

Materials:

• 2-Amino-5-bromo-4-methoxyacetophenone

• A ketone with an α-methyl group (e.g., acetone for a 2-methylquinoline derivative)

• Base (e.g., sodium hydroxide, potassium hydroxide) or Acid (e.g., p-toluenesulfonic acid) catalyst

• Solvent (e.g., ethanol, methanol)

Procedure:

• Dissolve 2-amino-5-bromo-4-methoxyacetophenone and a slight excess of the ketone in a suitable solvent in a round-bottom flask.

• Add the base or acid catalyst to the mixture.

• Heat the reaction mixture to reflux for several hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent and purify the crude product by column chromatography or recrystallization.

Advantages and Disadvantages

Feature	Assessment
Regioselectivity	The Friedländer synthesis is generally highly regioselective, as the substitution pattern of the final quinoline is predetermined by the precursors.
Reaction Conditions	This method typically employs milder reaction conditions (moderate temperatures and base or acid catalysis) compared to the Skraup synthesis, which can lead to cleaner reactions and fewer byproducts.
Yield	Yields for Friedländer syntheses are often good to excellent, provided the starting materials are readily available and stable under the reaction conditions.
Starting Material Availability	The primary challenge for this route is the synthesis of the requisite 2-aminoaryl ketone precursor, which may involve a multi-step synthesis, potentially lowering the overall yield.
Versatility	The Friedländer synthesis is versatile and allows for the introduction of a wide range of substituents on both the carbocyclic and heterocyclic rings of the quinoline core by varying the starting materials.
Safety	The reagents and conditions are generally less hazardous than those used in the Skraup synthesis.

Comparative Analysis and Conclusion

Parameter	Route 1: Skraup-Doebner-von Miller	Route 2: Friedländer Annulation
Overall Strategy	Convergent: Builds the quinoline ring in one pot from a pre-functionalized aniline.	Linear/Convergent: Requires synthesis of a key precursor, followed by a cyclization/condensation reaction.
Key Precursor	4-Bromo-3-methoxyaniline (Commercially available)	2-Amino-5-bromo-4-methoxyacetophenone (Requires synthesis)
Reaction Conditions	Harsh (conc. H₂SO₄, high temp.)	Mild (base or acid catalysis, moderate temp.)
Yield	Moderate to low, variable	Good to excellent (for the final step)
Byproducts	Tar and polymeric materials are common.	Generally cleaner, with fewer side products.
Scalability	Feasible with careful control of exothermicity.	Generally straightforward to scale up.
Regioselectivity	Good, defined by the starting aniline.	Excellent, defined by both precursors.

The Skraup-Doebner-von Miller route is attractive due to the commercial availability of the key starting material, 4-bromo-3-methoxyaniline, and the one-pot nature of the quinoline ring formation. However, researchers must be prepared to contend with harsh reaction conditions, potentially modest yields, and challenging purification.

The Friedländer annulation , while requiring the synthesis of a more complex precursor, offers the significant advantages of milder reaction conditions, higher yields in the final cyclization step, and excellent regiocontrol. For applications where purity and yield are paramount, and the multi-step synthesis of the precursor is feasible, the Friedländer approach is likely the superior choice.

The selection of the optimal synthetic route will ultimately depend on the specific requirements of the research project, including the desired scale of the synthesis, the availability of starting materials and equipment, and the tolerance for potentially harsh reaction conditions and lower yields.

References

• Denmark, S. E.; Venkatraman, S. On the Mechanism of the Skraup−Doebner−von Miller Quinoline Synthesis. The Journal of Organic Chemistry, 2006 , 71 (4), 1668–1676. [Link]

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• CN103804289A - Method for synthetizing 6-methoxyquinoline.

• Lutz, R. E.; Allison, R. K.; Ashburn, G.; Bailey, P. S.; Clark, M. T.; Codington, J. F.; Deinet, A. J.; Freek, J. A.; Hinkley, J. M.; Leake, N. H.; Martin, T. A.; Nicodemus, K. C.; Rowlett, R. J., Jr.; Shearer, N. H., Jr.; Smith, J. D.; Wilson, J. W., III. Antimalarials. α-Alkyl- and Dialkylaminomethyl-2-phenyl-α-(2-piperidyl)-4-quinolinemethanols. Journal of the American Chemical Society, 1946 , 68 (7), 1285–1295. [Link]

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• Friedländer, P. Ueber o-Amidobenzaldehyd. Berichte der deutschen chemischen Gesellschaft, 1882 , 15 (2), 2572-2575. [Link]

• Manske, R. H. F. The Skraup Synthesis of Quinolines. Chemical Reviews, 1942 , 30 (1), 113–144. [Link]

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A Comparative Guide to Characterizing 6-Bromo-5-methoxyquinoline as a Kinase Inhibitor

This guide provides a comprehensive framework for the initial characterization and comparative analysis of a novel compound, 6-Bromo-5-methoxyquinoline, as a potential kinase inhibitor. For the purpose of this illustrative guide, we will hypothesize that its quinoline scaffold directs its activity towards the Epidermal Growth Factor Receptor (EGFR), a well-validated target in oncology. To establish a robust benchmark, we will compare its performance against Gefitinib, a clinically approved, first-generation EGFR inhibitor.[1][2][3]

This document is intended for researchers in drug discovery and development. It emphasizes not just the procedural steps but the underlying scientific rationale, ensuring that the generated data is both reliable and interpretable.

Introduction: The Rationale for Investigation

The quinoline moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved kinase inhibitors.[3] Its rigid structure and potential for diverse substitutions make it an ideal starting point for developing targeted therapies. 6-Bromo-5-methoxyquinoline is a novel analogue whose potential as a kinase inhibitor remains unexplored. The strategic placement of a bromine atom and a methoxy group may influence its binding affinity, selectivity, and pharmacokinetic properties.

Given the prevalence of quinoline-based drugs targeting the Epidermal Growth Factor Receptor (EGFR), a receptor tyrosine kinase frequently dysregulated in non-small cell lung cancer (NSCLC) and other malignancies, we propose EGFR as the primary hypothetical target for our investigation.[1][2] EGFR activation triggers a cascade of downstream signaling pathways, including the RAS-RAF-MEK-ERK and PI3K-AKT pathways, which are crucial for cell proliferation, survival, and differentiation.[2]

Our comparative study will be benchmarked against Gefitinib (Iressa®), a well-characterized, reversible EGFR tyrosine kinase inhibitor.[1][4] This direct comparison will provide essential context for evaluating the potency and potential of 6-Bromo-5-methoxyquinoline.

Comparator Compound Profile:

Compound	Structure	Mechanism of Action
6-Bromo-5-methoxyquinoline		Putative ATP-competitive kinase inhibitor
Gefitinib		Reversible inhibitor of EGFR tyrosine kinase, competing with ATP for its binding site.[1][4]

Experimental Blueprint: A Multi-faceted Approach

To comprehensively evaluate 6-Bromo-5-methoxyquinoline, we will employ a tiered experimental approach, moving from in vitro enzymatic assays to cell-based functional assays. This ensures a thorough understanding of the compound's biochemical potency and its effects in a biological context.

Caption: Experimental workflow for the characterization of 6-Bromo-5-methoxyquinoline.

In Vitro Kinase Inhibition Assay: Determining Biochemical Potency

The initial step is to ascertain whether 6-Bromo-5-methoxyquinoline directly inhibits the enzymatic activity of our target kinase, EGFR. A luminescence-based ATP depletion assay is a robust and high-throughput method for this purpose. The principle is straightforward: active kinases consume ATP, and the amount of remaining ATP is inversely proportional to kinase activity.[5][6][7]

Protocol: Luminescence-Based Kinase Assay (e.g., Kinase-Glo®)

• Reagent Preparation: Prepare a serial dilution of 6-Bromo-5-methoxyquinoline and Gefitinib in a suitable solvent (e.g., DMSO). The final concentration of DMSO in the assay should be kept below 1% to avoid off-target effects.

• Reaction Setup: In a 96-well or 384-well plate, combine the recombinant human EGFR enzyme, a suitable substrate (e.g., poly(Glu, Tyr) 4:1), and the kinase reaction buffer.

• Initiation of Reaction: Add the test compounds at various concentrations to the wells. Include a positive control (Gefitinib), a no-inhibitor control (DMSO vehicle), and a no-enzyme control (background).

• ATP Addition: Initiate the kinase reaction by adding a known concentration of ATP (typically at or near the Km for the enzyme).

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the remaining ATP by adding the luminescent kinase assay reagent (e.g., Kinase-Glo®).[5][6] This reagent contains luciferase and its substrate, which produce light in the presence of ATP.

• Data Acquisition: Measure the luminescence signal using a plate reader.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Hypothetical Data & Interpretation

Compound	Target Kinase	IC50 (nM)
6-Bromo-5-methoxyquinoline	EGFR	150
Gefitinib	EGFR	25[8]

Interpretation: In this hypothetical scenario, 6-Bromo-5-methoxyquinoline demonstrates direct inhibition of EGFR kinase activity, albeit with a higher IC50 than the established inhibitor Gefitinib. This suggests that while it is an active compound, further optimization may be required to enhance its potency to a level comparable with clinically relevant drugs.

Cellular Anti-Proliferative Activity: Assessing Biological Effect

A potent biochemical inhibitor must also demonstrate efficacy in a cellular context. We will assess the ability of 6-Bromo-5-methoxyquinoline to inhibit the proliferation of a cancer cell line that is dependent on EGFR signaling. The A549 non-small cell lung cancer cell line, which expresses EGFR, is a suitable model for this purpose.[9][10][11][12] The MTT assay, a colorimetric method, will be used to quantify cell viability.[13]

Protocol: MTT Cell Proliferation Assay

• Cell Seeding: Seed A549 cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 6-Bromo-5-methoxyquinoline and Gefitinib for 72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[14]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.[14]

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.[14]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value for each compound.

Hypothetical Data & Interpretation

Compound	Cell Line	IC50 (µM)
6-Bromo-5-methoxyquinoline	A549	2.5
Gefitinib	A549	0.5[15]

Interpretation: The hypothetical data indicates that 6-Bromo-5-methoxyquinoline inhibits the proliferation of A549 cells, which is consistent with its in vitro inhibition of EGFR. The cellular IC50 is higher than the biochemical IC50, which is expected due to factors such as cell membrane permeability and potential metabolism of the compound. The comparison with Gefitinib further reinforces that while active, the novel compound is less potent in this cellular model.

Target Engagement and Mechanism of Action: Western Blot Analysis

To confirm that the observed anti-proliferative effects are indeed due to the inhibition of EGFR signaling, we will perform a Western blot analysis.[16][17] This technique allows us to visualize the phosphorylation status of EGFR and key downstream signaling proteins, such as AKT and ERK. Inhibition of EGFR should lead to a decrease in the phosphorylation of these downstream effectors.

Caption: EGFR signaling pathway and the point of inhibition.

Protocol: Western Blot for EGFR Signaling

• Cell Treatment and Lysis: Treat A549 cells with 6-Bromo-5-methoxyquinoline and Gefitinib at their respective IC50 concentrations for a defined period (e.g., 2-4 hours). Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated EGFR (p-EGFR), total EGFR, phosphorylated AKT (p-AKT), total AKT, phosphorylated ERK (p-ERK), and total ERK. A loading control, such as β-actin, should also be included.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities to determine the relative levels of protein phosphorylation.

Hypothetical Results & Interpretation

A successful experiment would show that treatment with both 6-Bromo-5-methoxyquinoline and Gefitinib leads to a marked decrease in the levels of p-EGFR, p-AKT, and p-ERK compared to the vehicle-treated control, while the total protein levels of EGFR, AKT, and ERK remain unchanged. This would provide strong evidence that 6-Bromo-5-methoxyquinoline exerts its anti-proliferative effects by inhibiting the EGFR signaling pathway.

Conclusion and Future Directions

This guide outlines a foundational strategy for the initial characterization of 6-Bromo-5-methoxyquinoline as a kinase inhibitor, using EGFR as a hypothetical target and Gefitinib as a benchmark. The proposed experiments would establish its biochemical potency, cellular efficacy, and mechanism of action.

Based on our hypothetical data, 6-Bromo-5-methoxyquinoline is a promising hit compound that warrants further investigation. Future studies should focus on:

• Kinase Selectivity Profiling: To understand its specificity, the compound should be screened against a broad panel of kinases.

• Structure-Activity Relationship (SAR) Studies: Synthesis and testing of analogues to improve potency and selectivity.

• In Vivo Efficacy: Evaluation in animal models of cancer to assess its therapeutic potential.

• Pharmacokinetic Profiling: Determination of its absorption, distribution, metabolism, and excretion (ADME) properties.

By following this structured and scientifically rigorous approach, researchers can effectively evaluate novel compounds like 6-Bromo-5-methoxyquinoline and pave the way for the development of next-generation targeted therapies.

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Safety & Regulatory Compliance

Navigating the Disposal of 6-Bromo-5-methoxyquinoline: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and organic synthesis, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 6-bromo-5-methoxyquinoline, a halogenated heterocyclic compound. By elucidating the "why" behind each procedural step, this document aims to foster a culture of safety and ensure compliance with regulatory standards.

Immediate Safety and Hazard Assessment

Before initiating any disposal procedures, a thorough understanding of the hazards associated with 6-bromo-5-methoxyquinoline is paramount. While specific toxicity data for this compound is not extensively documented, the presence of the bromo- and quinoline moieties necessitates a cautious approach. Structurally related compounds, such as 6-bromoquinoline, are known to cause serious eye irritation, skin irritation, and may cause respiratory irritation.[1][2][3] Therefore, it is prudent to handle 6-bromo-5-methoxyquinoline with the same level of care.

Core Principles of Handling:

• Engineering Controls: All handling and preparation for disposal of 6-bromo-5-methoxyquinoline should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[4]

• Personal Protective Equipment (PPE): The minimum required PPE includes chemical safety goggles, a face shield, chemical-resistant gloves (e.g., nitrile), and a laboratory coat.[4][5] For handling larger quantities or in situations with a risk of aerosolization, a NIOSH/MSHA-approved respirator may be necessary.[4]

• Emergency Preparedness: An eyewash station and safety shower must be readily accessible in the immediate work area.[4][6]

The following table summarizes the key hazard information for structurally similar compounds, which should be considered when handling 6-bromo-5-methoxyquinoline.

Hazard Classification	Description	Source
Acute Oral Toxicity	Category 4: Harmful if swallowed.	[2][3]
Skin Corrosion/Irritation	Category 2: Causes skin irritation.	[1][2][3][7][8]
Serious Eye Damage/Irritation	Category 2: Causes serious eye irritation.	[1][2][3][7][8]
Specific Target Organ Toxicity (Single Exposure)	Category 3: May cause respiratory irritation.	[1][2][7][8]

Waste Disposal Workflow

The proper disposal of 6-bromo-5-methoxyquinoline is a multi-step process that begins with waste identification and segregation and culminates in compliant removal from the laboratory.

Caption: A step-by-step workflow for the safe disposal of 6-bromo-5-methoxyquinoline.

Step 1: Waste Identification and Segregation

Proper waste segregation is a critical first step to prevent accidental chemical reactions.[4]

• Solid Waste: This stream includes contaminated consumables such as gloves, weigh boats, and paper towels. These items should be collected separately from liquid waste.[4][9]

• Liquid Waste: This includes unused solutions, reaction mixtures, and solvent rinses containing 6-bromo-5-methoxyquinoline.[9]

Crucially, do not mix halogenated waste streams, such as those containing 6-bromo-5-methoxyquinoline, with non-halogenated solvent waste. [10] Mixing these waste types can complicate the disposal process and may increase disposal costs.

Step 2: Waste Collection and Containerization

The choice of waste container is vital for safe storage and transport.

• Use only approved hazardous waste containers that are chemically compatible with 6-bromo-5-methoxyquinoline. High-density polyethylene (HDPE) or glass containers are generally suitable.[4]

• Ensure the container is in good condition, free from cracks or leaks, and has a secure, tightly fitting lid.[4][10]

• For liquid waste, never fill a container to more than 90% of its capacity to allow for vapor expansion.

Step 3: Labeling

Accurate and clear labeling of hazardous waste containers is a regulatory requirement and essential for the safety of all personnel.

• Affix a hazardous waste label to the container as soon as the first drop of waste is added.

• The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "6-Bromo-5-methoxyquinoline."

  • The specific hazards (e.g., "Irritant," "Harmful if Swallowed").

  • The date accumulation started.

  • The name and contact information of the generating researcher or laboratory.

Step 4: Temporary Storage

Designate a specific, well-ventilated area within the laboratory for the temporary storage of hazardous waste, away from general work areas.[11]

• Store the waste container in a secondary containment bin to mitigate the impact of potential leaks or spills.

• Keep the container tightly closed except when adding waste.[1]

Step 5: Arrange for Professional Disposal

As a halogenated organic compound, 6-bromo-5-methoxyquinoline must be disposed of as hazardous waste.[12]

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup.

• The ultimate disposal method will likely be incineration at a licensed hazardous waste facility.[13] This is a common and effective method for the destruction of halogenated organic compounds.[14]

• Under no circumstances should 6-bromo-5-methoxyquinoline or its solutions be disposed of down the drain. [12][15][16] This is strictly prohibited as it can contaminate waterways and interfere with wastewater treatment processes.[15][17]

Spill and Decontamination Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

For Small Spills (contained within a fume hood):

• Alert Personnel: Inform others in the immediate area of the spill.

• Ensure Proper PPE: Don the appropriate PPE as outlined above.

• Contain and Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[1][18] Do not use combustible materials like paper towels to absorb the initial spill.[11]

• Collect Waste: Carefully scoop the absorbent material into a designated hazardous waste container.[18][19]

• Decontaminate: Clean the spill area with a detergent solution, followed by clean water.[19][20] All cleaning materials should be disposed of as hazardous waste.[9]

For Large Spills (outside of a fume hood):

• Evacuate: Immediately evacuate the laboratory.

• Isolate: Restrict access to the area and close the doors.

• Notify EHS: Contact your institution's EHS department or emergency response team for cleanup. Do not attempt to clean up a large spill without specialized training and equipment.

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